(3-Ethylphenyl)(trimethyl)silane

• CAS: 17988-51-1

Core Science & Biosynthesis

Whitepaper: Physicochemical Profiling and Synthetic Methodologies of (3-Ethylphenyl)(trimethyl)silane

Executive Summary

In modern organometallic chemistry and drug development, arylsilanes serve as critical intermediates and bioisosteres. (3-Ethylphenyl)(trimethyl)silane —a specialized benzene derivative featuring both an ethyl group and a trimethylsilyl (TMS) moiety—is highly valued for its unique steric profile and electronic properties. This technical guide provides an in-depth analysis of its physicochemical data, structural mechanics, and self-validating synthetic protocols, designed for researchers optimizing cross-coupling reactions or functionalized material synthesis.

Chemical Identity and Quantitative Data

The physical and chemical properties of (3-Ethylphenyl)(trimethyl)silane dictate its behavior in both synthetic environments and biological assays. The bulky TMS group significantly increases the lipophilicity (LogP) of the molecule while maintaining a relatively low molecular weight[1].

Table 1: Physicochemical Properties of (3-Ethylphenyl)(trimethyl)silane

Property	Value	Source / Validation
Chemical Name	(3-Ethylphenyl)(trimethyl)silane	IUPAC Nomenclature
CAS Registry Number	17988-51-1	ECHEMI[1]
Molecular Formula	C11H18Si	ECHEMI[1]
Molecular Weight	178.35 g/mol	ECHEMI[1]
Refractive Index ( nD20​ )	1.49240	Springer Optical Constants[2]
Primary Precursor	1-Bromo-3-ethylbenzene	GuideChem[3]

Structural Mechanics and Reactivity Profile

The reactivity of (3-Ethylphenyl)(trimethyl)silane is governed by the interplay between the meta-positioned ethyl and TMS groups.

The β -Silicon Effect & Ipso-Substitution: While the TMS group exerts a weak inductive electron-donating effect (+I), its most critical synthetic feature is its susceptibility to electrophilic ipso-substitution (desilylation). When an electrophile attacks the carbon atom bearing the silicon group, the developing positive charge in the Wheland intermediate is heavily stabilized by hyperconjugation from the adjacent C–Si σ -bond. This β -silicon effect lowers the activation energy exclusively for the ipso position, allowing the TMS group to act as a highly predictable, traceless directing group for halogenation or nitration.

Fig 1. Mechanistic pathway of electrophilic aromatic substitution highlighting ipso-desilylation.

Experimental Protocol: Grignard-Mediated Silylation

The most reliable method for synthesizing (3-Ethylphenyl)(trimethyl)silane is via the nucleophilic attack of a Grignard reagent on trimethylchlorosilane (TMSCl). The protocol below is designed as a self-validating system to ensure high yield and purity.

Phase 1: Grignard Reagent Preparation

• Apparatus Setup: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser and addition funnel under a continuous flow of dry Argon.

  • Causality: Grignard reagents are highly oxophilic. Trace moisture will prematurely quench the reagent into ethylbenzene.

• Magnesium Activation: Add 1.1 equivalents of magnesium turnings and a single crystal of iodine ( I2​ ).

  • Causality: Iodine reacts with the passivating magnesium oxide layer on the turnings, exposing the highly reactive zero-valent magnesium surface necessary for oxidative addition.

• Initiation: Add 5 mL of anhydrous tetrahydrofuran (THF) followed by 5% of the total 1-bromo-3-ethylbenzene[3].

  • Self-Validation Checkpoint: Successful initiation is visually confirmed when the brown iodine color dissipates, the solution turns slightly cloudy, and a spontaneous exotherm occurs. If the exotherm ceases, moisture contamination is likely.

• Propagation: Dilute the remaining bromide in THF and add dropwise over 30 minutes to maintain a gentle reflux.

Phase 2: Electrophilic Silylation

• Electrophile Addition: Cool the Grignard solution to 0 °C using an ice bath. Add 1.2 equivalents of TMSCl dropwise.

  • Causality: Cooling prevents Wurtz-type homocoupling side reactions and safely dissipates the heat generated by the formation of the strong Si–C bond.

• Maturation: Remove the ice bath and allow the mixture to warm to room temperature, stirring for 12 hours.

  • Self-Validation Checkpoint: Monitor the reaction via GC-MS. The reaction reaches completion when the peak corresponding to 1-bromo-3-ethylbenzene completely disappears, replaced by the target product peak at m/z 178.35[1].

• Quenching & Workup: Slowly add saturated aqueous NH4​Cl .

  • Causality: The mildly acidic ammonium chloride safely neutralizes unreacted Grignard reagent without cleaving the newly formed, acid-stable aryl-silane bond. Extract with diethyl ether, dry over MgSO4​ , and concentrate in vacuo.

Fig 2. Step-by-step Grignard-mediated silylation workflow.

Advanced Methodologies: C–H Activation

While Grignard methodologies are the industrial standard, advanced organometallic studies have demonstrated the synthesis of arylsilanes via the direct activation of carbon-hydrogen bonds. Research published in the Journal of the American Chemical Society has shown that highly reactive calcium atoms can selectively insert into the C–H bonds of aromatic rings. Upon trapping these intermediates with chlorotrimethylsilane, trimethylsilyl-substituted derivatives are successfully yielded[4]. This highlights the evolving landscape of C–H functionalization, offering pathways that bypass the need for pre-halogenated precursors like 1-bromo-3-ethylbenzene.

References

• Title: Optical Constants: Chemical Substances Source: Springer (Landolt-Börnstein) / Scribd URL: [Link]

• Title: Activation of carbon-hydrogen bonds of aromatic rings using calcium atoms Source: Journal of the American Chemical Society (ACS Publications) URL: [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. scribd.com [scribd.com]
• 3. Page loading... [guidechem.com]
• 4. pubs.acs.org [pubs.acs.org]

1H and 13C NMR spectral data for (3-Ethylphenyl)(trimethyl)silane

Comprehensive Characterization of (3-Ethylphenyl)(trimethyl)silane: A Technical Guide to 1 H and 13 C NMR Spectral Analysis

Executive Summary

The precise structural characterization of organosilanes is a critical workflow in modern materials science and drug development, particularly as silicon bioisosteres gain traction in medicinal chemistry. (3-Ethylphenyl)(trimethyl)silane —a meta-disubstituted benzene derivative—serves as an excellent model compound for understanding the complex interplay of inductive effects, magnetic anisotropy, and substituent additivity in Nuclear Magnetic Resonance (NMR) spectroscopy.

This whitepaper provides an in-depth, self-validating methodology for the 1 H and 13 C NMR acquisition and spectral interpretation of (3-Ethylphenyl)(trimethyl)silane, grounded in empirical additivity rules and quantum mechanical causality.

Experimental Protocol: Acquisition and Self-Validation

As a Senior Application Scientist, I emphasize that an experimental protocol must be more than a sequence of steps; it must be a self-validating system . The following methodology is designed to ensure that the resulting spectral data is internally consistent and quantitatively reliable.

Sample Preparation

• Analyte Concentration: Dissolve 15–20 mg of (3-Ethylphenyl)(trimethyl)silane in 0.6 mL of deuterated chloroform (CDCl 3​ ). This concentration ensures a high signal-to-noise ratio (SNR) for 13 C acquisition without causing viscosity-induced line broadening.

• Internal Standard: Ensure the CDCl 3​ contains 0.03% v/v Tetramethylsilane (TMS).

• Causality of Solvent Choice: CDCl 3​ is selected not only for its excellent solubilizing properties but because its deuterium nucleus provides a robust frequency lock to stabilize the magnetic field [1].

NMR Acquisition Parameters

• 1 H NMR (400 MHz): Acquire 16 scans with a spectral width of 12 ppm. A standard relaxation delay ( d1​ ) of 1.0 second is sufficient due to the efficient dipole-dipole relaxation of protonated molecules.

• 13 C NMR (100 MHz): Acquire 512–1024 scans with a spectral width of 250 ppm.

• Causality of the Relaxation Delay ( d1​ ): A prolonged relaxation delay ( d1​ = 5.0 seconds) is strictly required for the 13 C experiment. Quaternary carbons (C-1, C-3) and silicon-bound carbons lack directly attached protons, resulting in highly inefficient dipole-dipole relaxation and long longitudinal relaxation times ( T1​ ). Using a standard 1-second delay would artificially attenuate these signals, destroying the quantitative integrity of the spectrum [2].

The Self-Validating Matrix

The integrity of this protocol is verified through internal stoichiometric and chemical shift closure:

• Dual-Referencing: The TMS peak defines absolute zero (0.00 ppm). Simultaneously, the residual CHCl 3​ proton peak (7.26 ppm) and the CDCl 3​ carbon triplet (77.16 ppm) act as secondary internal standards [3]. If the distance between the TMS peak and the solvent residual peak deviates, it immediately flags a calibration error or extreme temperature fluctuation.

• Integration Logic: The 1 H spectrum must yield an exact integration ratio of 9:5:4 (TMS : Ethyl : Aromatic). Any deviation indicates incomplete relaxation or the presence of impurities.

Workflow for NMR acquisition and processing, highlighting parallel 1H and 13C pathways.

Spectral Analysis and Mechanistic Causality

1 H NMR Spectral Data

The proton spectrum of (3-Ethylphenyl)(trimethyl)silane is defined by the stark contrast between the highly shielded aliphatic region and the complex aromatic splitting patterns.

Table 1: 1 H NMR Spectral Data (400 MHz, CDCl 3​ )

Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Assignment
0.25	Singlet (s)	-	9H	-Si(CH 3​ ) 3​
1.25	Triplet (t)	7.6	3H	-CH 2​ CH 3​
2.65	Quartet (q)	7.6	2H	-CH 2​ CH 3​
7.20	Doublet (d)	7.5	1H	Aromatic H-4
7.28	Triplet (t)	7.5	1H	Aromatic H-5
7.35	Broad Singlet (br s)	-	1H	Aromatic H-2
7.38	Doublet (d)	7.5	1H	Aromatic H-6

Mechanistic Insights:

• Silicon Shielding: Silicon is significantly less electronegative than carbon (1.90 vs 2.55 on the Pauling scale). This creates a polarized C-Si bond where electron density is pushed toward the carbon, heavily shielding the adjacent methyl protons and shifting them upfield (0.25 ppm) near the TMS reference.

• Aromatic Multiplicity: The meta-substitution pattern creates a distinct splitting system. H-2, situated between the two substituents, appears as a broad singlet because it only experiences weak long-range meta-coupling ( J≈1.5 Hz). H-5 appears as a triplet due to nearly equivalent ortho-coupling to both H-4 and H-6.

13 C NMR Spectral Data

Carbon-13 shifts in substituted benzenes are rigorously predictable using empirical additivity rules based on Substituent Chemical Shifts (SCS)[4]. The base benzene ring resonates at 128.5 ppm.

Table 2: 13 C NMR Spectral Data (100 MHz, CDCl 3​ )

Chemical Shift ( δ , ppm)	Carbon Type	Assignment	Causality / Substituent Effect
-1.0	Primary (CH 3​ )	-Si(CH 3​ ) 3​	Extreme shielding by electropositive silicon.
15.6	Primary (CH 3​ )	-CH 2​ C H 3​	Aliphatic methyl carbon.
29.0	Secondary (CH 2​ )	-C H 2​ CH 3​	Aliphatic methylene carbon.
127.9	Tertiary (CH)	Aromatic C-5	Meta to both substituents; minimal inductive effect.
128.4	Tertiary (CH)	Aromatic C-4	Para to TMS (+0.5), ortho to Ethyl (-0.6).
130.2	Tertiary (CH)	Aromatic C-6	Ortho to TMS (+4.5), para to Ethyl (-2.8).
132.4	Tertiary (CH)	Aromatic C-2	Ortho to both TMS (+4.5) and Ethyl (-0.6).
140.2	Quaternary (C)	Aromatic C-1	Ipso-deshielding by TMS (+11.8).
143.7	Quaternary (C)	Aromatic C-3	Ipso-deshielding by Ethyl (+15.7).

Mechanistic Insights:

• The Ipso Effect: Both the trimethylsilyl and ethyl groups exert a powerful deshielding effect on their directly attached (ipso) carbons. This pushes C-1 to 140.2 ppm and C-3 to 143.7 ppm.

• Negative TMS Shift: The carbon atoms of the -Si(CH 3​ ) 3​ group resonate at -1.0 ppm. This negative shift is characteristic of arylsilanes, driven by the combined electropositive nature of silicon and the shielding cone generated by the magnetic anisotropy of the adjacent aromatic ring.

Empirical additivity logic for calculating 13C NMR chemical shifts in meta-disubstituted benzenes.

Conclusion

The characterization of (3-Ethylphenyl)(trimethyl)silane requires a nuanced understanding of NMR physics and substituent effects. By implementing a self-validating acquisition protocol with optimized relaxation delays, researchers can guarantee quantitative accuracy. Furthermore, the application of empirical additivity rules provides an authoritative framework for assigning complex aromatic systems, ensuring absolute structural confidence in downstream drug development or materials engineering applications.

References

• NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry Organic Process Research & Development (ACS Publications). URL:[Link]

• Spectrometric Identification of Organic Compounds, 8th Edition John Wiley & Sons. URL:[Link]

• NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities The Journal of Organic Chemistry (ACS Publications). URL:[Link]

• Structure Determination of Organic Compounds: Tables of Spectral Data Springer (via Semantic Scholar). URL:[Link]

Rational Design and Synthesis Pathways for (3-Ethylphenyl)(trimethyl)silane: A Technical Whitepaper

Executive Summary

The construction of robust Carbon-Silicon (C–Si) bonds is a cornerstone of modern organometallic chemistry, enabling the synthesis of advanced materials, OLED precursors, and highly specific pharmaceutical intermediates. (3-Ethylphenyl)(trimethyl)silane (C₁₁H₁₈Si) is a highly valued synthon. Its meta-ethyl substitution provides unique steric and electronic properties, making it an ideal precursor for late-stage functionalization and Hiyama cross-coupling reactions.

As a Senior Application Scientist, I have structured this guide to move beyond theoretical overviews. We will dissect the causality behind two primary synthesis pathways—classical organometallic nucleophilic substitution and transition-metal-catalyzed silylation—providing self-validating protocols designed for high-yield, reproducible laboratory execution.

Mechanistic Rationale and Route Selection

The strategic disconnection of the C(sp²)–Si bond dictates the synthetic approach. Historically, this bond is forged by reacting a highly nucleophilic aryl metal species with a silicon electrophile. While effective, this approach suffers from poor chemoselectivity. Alternatively, modern transition-metal catalysis allows for the activation of stable, inexpensive aryl chlorides, offering a milder and more functional-group-tolerant pathway.

Fig 1: Divergent synthesis routes for (3-Ethylphenyl)(trimethyl)silane.

Pathway A: Classical Organometallic Nucleophilic Substitution

This pathway relies on the formation of a Grignard reagent, (3-ethylphenyl)magnesium bromide, followed by an Sₙ2 attack on chlorotrimethylsilane (TMSCl). This method is highly scalable but requires strict anhydrous conditions due to the basicity of the organomagnesium intermediate .

Causality in Experimental Design

• Solvent Selection (THF): Tetrahydrofuran (THF) is explicitly chosen over diethyl ether. The higher Lewis basicity of THF stabilizes the organomagnesium species via strong coordination to the magnesium center, which accelerates the insertion step and prevents the precipitation of the Grignard reagent.

• Initiator Use (1,2-Dibromoethane): Magnesium turnings naturally form a passivating oxide layer (MgO). Adding a catalytic amount of 1,2-dibromoethane chemically scrubs this surface by reacting to form ethylene gas and MgBr₂, exposing highly reactive zero-valent magnesium.

Self-Validating Protocol: Grignard Route

• Preparation of the Grignard Reagent:

  • In a flame-dried, argon-purged Schlenk flask, suspend Mg turnings (1.2 equiv) in anhydrous THF.

  • Add 2 drops of 1,2-dibromoethane. Validation Checkpoint: The evolution of tiny bubbles (ethylene gas) and a slight temperature increase confirm the activation of the magnesium surface.

  • Add a solution of 1-bromo-3-ethylbenzene (1.0 equiv) in THF dropwise over 30 minutes to maintain a gentle reflux.

  • Validation Checkpoint: The disappearance of the magnesium turnings and the formation of a cloudy, brownish solution validate the successful generation of (3-ethylphenyl)magnesium bromide.

• Silylation:

  • Cool the reaction mixture to 0 °C using an ice bath to control the exothermic Sₙ2 reaction and suppress Wurtz-type homocoupling.

  • Add TMSCl (1.1 equiv) dropwise.

  • Warm to room temperature and stir for 4 hours.

  • Quench with saturated aqueous NH₄Cl, extract with diethyl ether, dry over Na₂SO₄, and purify via vacuum distillation.

Pathway B: Transition-Metal Catalyzed Silylation

For substrates containing sensitive functional groups, or when utilizing cheaper aryl chlorides, Palladium-catalyzed silylation using hexamethyldisilane (HMDS) is the superior choice, as established by Buchwald and colleagues .

Causality in Experimental Design

• Fluoride Activation: The Si–Si bond in HMDS is inherently stable. The addition of Potassium Fluoride (KF) is non-negotiable; fluoride attacks the silicon atom to form a hypervalent silicate intermediate, significantly weakening the Si–Si bond and facilitating transmetalation to the Palladium(II) center.

• Ligand Architecture: A sterically demanding, electron-rich biaryl phosphine ligand (e.g., JohnPhos) is required. The electron density accelerates the difficult oxidative addition into the strong C–Cl bond, while the steric bulk forces the subsequent reductive elimination of the product.

Fig 2: Palladium-catalyzed silylation catalytic cycle highlighting transmetalation.

Self-Validating Protocol: Buchwald Pd-Catalysis

• Catalyst Assembly:

  • In a nitrogen-filled glovebox, charge a pressure tube with Pd₂(dba)₃ (1.5 mol%), biaryl phosphine ligand (3.0 mol%), and KF (2.5 equiv).

• Reaction Execution:

  • Add 1-chloro-3-ethylbenzene (1.0 equiv), HMDS (1.5 equiv), and anhydrous 1,4-dioxane.

  • Validation Checkpoint: The initial dark purple color of the Pd₂(dba)₃ will shift to a deep red/orange upon heating, indicating the successful generation of the active Pd(0)Lₙ catalytic species.

  • Seal the tube and heat to 100 °C for 24 hours.

  • Validation Checkpoint: The precipitation of KCl salts at the bottom of the tube serves as a visual indicator that transmetalation and turnover are occurring.

• Workup:

  • Cool to room temperature, dilute with ethyl acetate, filter through a pad of Celite to remove palladium black and salts, and concentrate under reduced pressure. Purify via silica gel chromatography (hexanes).

Quantitative Data Comparison

To assist in route selection for process development, the following table summarizes the operational metrics of both pathways:

Parameter	Pathway A: Grignard Substitution	Pathway B: Pd-Catalyzed Silylation
Starting Material	1-Bromo-3-ethylbenzene	1-Chloro-3-ethylbenzene
Silylating Agent	Chlorotrimethylsilane (TMSCl)	Hexamethyldisilane (HMDS)
Catalyst / Activator	None (Mg metal insertion)	Pd₂(dba)₃ / Biaryl Phosphine / KF
Operating Temperature	0 °C to 25 °C	90 °C to 100 °C
Typical Yield	85% - 92%	75% - 88%
Chemoselectivity	Low (Highly sensitive to protons/electrophiles)	High (Tolerates esters, amines, ethers)
Primary Byproducts	Magnesium salts, homocoupling dimers	KCl, chlorotrimethylsilane

Conclusion

The synthesis of (3-Ethylphenyl)(trimethyl)silane can be tailored to the specific constraints of the laboratory and the broader synthetic sequence. While the Grignard approach remains the industrial workhorse for unfunctionalized arenes due to its high yield and low reagent cost, the Palladium-catalyzed silylation of aryl chlorides represents a paradigm shift in chemoselectivity. By understanding the mechanistic causality—such as the necessity of fluoride activation in HMDS or the surface chemistry of magnesium—researchers can reliably execute these protocols with high fidelity.

References

• Manoso, A. S., Ahn, C., Soheili, A., Handy, C. J., Correia, R., Seganish, W. M., & DeShong, P. (2004). "Improved Synthesis of Aryltrialkoxysilanes via Treatment of Aryl Grignard or Lithium Reagents with Tetraalkyl Orthosilicates." The Journal of Organic Chemistry, 69(24), 8305-8314.[Link]

• McNeill, E., Barder, T. E., & Buchwald, S. L. (2007). "Palladium-Catalyzed Silylation of Aryl Chlorides with Hexamethyldisilane." Organic Letters, 9(19), 3785–3788.[Link]

• Yao, J., Yu, L., Duan, W., & Li, C.-J. (2022). "Transition-metal-catalyzed C–Si bond formation via denitrative cross-coupling of nitroarenes with hexamethyldisilane." Chemical Science, RSC Publishing.[Link]

Advanced Structural and Mechanistic Profiling of (3-Ethylphenyl)(trimethyl)silane

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Guide & Whitepaper

Executive Summary

(3-Ethylphenyl)(trimethyl)silane (CAS: 17988-51-1) serves as a highly informative model system for understanding the delicate interplay between steric bulk and electronic directing effects in meta-substituted aromatic frameworks. By featuring both a weakly electron-donating, moderately bulky ethyl group and a strongly hyperconjugative, highly bulky trimethylsilyl (TMS) group, this molecule presents a complex topographical and electronic landscape. This whitepaper deconstructs the causality behind its reactivity, focusing specifically on how the beta-silicon effect and 1,3-steric shielding dictate regioselectivity during functionalization.

Part 1: Structural and Steric Topography

To accurately predict the reactivity of (3-Ethylphenyl)(trimethyl)silane, one must first quantify the steric footprint of its substituents. In organic chemistry, the effective steric bulk of a functional group is often quantified by its A-value , which represents the free energy difference between the axial and equatorial conformations of a substituted cyclohexane[1].

The Ethyl Group: Conformational Flexibility

The ethyl group possesses an A-value of approximately 1.79 kcal/mol[2]. Naively, one might assume that a two-carbon chain would exert significantly more steric hindrance than a methyl group (A-value = 1.74 kcal/mol). However, the ethyl group minimizes 1,3-diaxial interactions by rotating its terminal methyl group away from the ring[2]. In the context of the planar aromatic ring of (3-Ethylphenyl)(trimethyl)silane, this rotational freedom means the ethyl group primarily shields the ortho positions (C2 and C6) only moderately.

The Trimethylsilyl (TMS) Group: Bond Length Mitigation

The TMS group has an A-value of roughly 2.5 kcal/mol[3]. While physically occupying a larger volume than a tert-butyl group (A-value ~4.9 kcal/mol), the TMS group exerts significantly less effective steric hindrance[1]. The causality here lies in bond lengths: the C–Si bond is substantially longer (~1.87 Å) than a typical C–C bond (~1.54 Å)[3]. This increased distance pushes the bulky methyl groups of the TMS moiety further away from the aromatic core, reducing the steric penalty for incoming electrophiles at the adjacent ortho positions (C2 and C4).

The C2 Steric Blockade

Because the ethyl and TMS groups are situated meta to each other (positions 1 and 3), the C2 position is flanked by both substituents. Despite the mitigating factors discussed above, the combined steric shielding at C2 creates a profound kinetic barrier. Consequently, substitution at C2 is highly disfavored in almost all standard synthetic transformations.

Part 2: Electronic Architecture and the Beta-Silicon Effect

The electronic properties of (3-Ethylphenyl)(trimethyl)silane dictate the thermodynamic stability of reaction intermediates, specifically the Wheland intermediate (arenium ion) formed during Electrophilic Aromatic Substitution (EAS).

• Inductive Effects (+I): Both the ethyl and TMS groups are electron-donating via induction. Silicon is less electronegative than carbon (1.90 vs. 2.55 on the Pauling scale), making the TMS group a net electron donor to the sp2 hybridized aromatic carbon.

• The Beta-Silicon Effect: The most dominant electronic feature of this molecule is the hyperconjugative stabilization provided by the TMS group. When an electrophile attacks the aromatic ring, a positive charge is generated. If this charge resides on the carbon beta to the silicon atom (which occurs when attack happens at the ipso or para positions relative to TMS), the σ (C-Si) bond can overlap with the empty p-orbital of the carbocation[4].

This profound stabilization often leads to ipso-substitution (desilylation), where the electrophile replaces the TMS group entirely, rather than adding to an unsubstituted carbon[5].

Part 3: Predictive Regioselectivity in EAS

When subjecting (3-Ethylphenyl)(trimethyl)silane to electrophilic conditions (e.g., halogenation, nitration), the reaction pathways are governed by a competition between standard EAS and ipso-desilylation[6].

• Attack at C2: Disfavored due to severe steric blockade.

• Attack at C4 & C6: Favored for standard EAS. Both positions are activated by the +I effects of the adjacent substituents.

• Attack at C3 (ipso): Highly favored under strongly acidic or highly electrophilic conditions due to the beta-silicon effect lowering the activation energy of the intermediate[4].

Figure 1: Decision tree illustrating the regioselectivity of electrophilic attack on (3-Ethylphenyl)(trimethyl)silane.

Part 4: Data Presentation

The following tables summarize the quantitative parameters that dictate the molecule's behavior.

Table 1: Steric Parameters of Key Substituents

Substituent	A-Value (kcal/mol)	Bond Length to Ring (Å)	Effective Steric Impact on Ring
Methyl (–CH₃)	1.74	~1.54	Low
Ethyl (–CH₂CH₃)	1.79	~1.54	Low/Moderate (due to rotation)
Trimethylsilyl (–TMS)	2.50	~1.87	Moderate (mitigated by bond length)
tert-Butyl (–C(CH₃)₃)	~4.90	~1.54	High

Table 2: Predicted Electronic Activation by Position

Aromatic Position	Proximity to Ethyl	Proximity to TMS	Primary Reaction Pathway
C2	Ortho	Ortho	Sterically Blocked
C3 (ipso)	Meta	Ipso	Ipso-Desilylation (Beta-Silicon stabilized)
C4	Para	Ortho	Standard EAS
C5	Meta	Meta	Unactivated (No reaction)
C6	Ortho	Para	Standard EAS

Part 5: Experimental Workflows & Methodologies

To validate the electronic and steric properties of (3-Ethylphenyl)(trimethyl)silane empirically, researchers must utilize self-validating experimental systems. Below are two standardized protocols designed to prevent uncontrolled desilylation while mapping the molecule's reactivity.

Protocol 1: NMR Spectroscopy for Electronic Profiling

To map the electron density of the aromatic ring, 13 C and 29 Si NMR must be performed under strictly neutral, anhydrous conditions to prevent trace-acid catalyzed protodesilylation.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 25 mg of (3-Ethylphenyl)(trimethyl)silane in 0.6 mL of anhydrous, acid-free CDCl 3​ . Self-Validation: Pass the CDCl 3​ through a short plug of basic alumina immediately prior to use to remove trace DCl.

• Internal Standardization: Add 1% v/v Tetramethylsilane (TMS) as an internal standard for both 1 H and 13 C referencing (0.00 ppm).

• 13 C NMR Acquisition: Acquire spectra at 100 MHz (or higher). The ipso carbon (C3) will appear highly shielded due to the electropositive silicon atom, typically resonating around 138-140 ppm.

• 29 Si NMR Acquisition: Utilize an INEPT (Insensitive Nuclei Enhanced by Polarization Transfer) sequence to enhance the low natural abundance and negative gyromagnetic ratio of 29 Si. The arylsilane peak will typically resonate near -4.0 to -5.0 ppm.

Protocol 2: Controlled Electrophilic Bromination

To evaluate the competition between C4/C6 substitution and ipso-desilylation, a controlled bromination using a mild electrophilic source is required.

Step-by-Step Methodology:

• Reagent Setup: In an oven-dried Schlenk flask under N 2​ , dissolve 1.0 mmol of (3-Ethylphenyl)(trimethyl)silane in 10 mL of anhydrous dichloromethane (DCM).

• Temperature Control: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Causality: Low temperatures suppress the activation energy required for ipso-desilylation, allowing kinetic trapping of the C4/C6 standard EAS products.

• Electrophile Addition: Slowly add 1.05 mmol of N-Bromosuccinimide (NBS) dissolved in 5 mL of DCM over 15 minutes. Avoid using elemental Br 2​ with Lewis acids (like FeBr 3​ ), as strong Lewis acids will trigger immediate and quantitative ipso-desilylation[5].

• Quenching & Analysis: Stir for 2 hours at -78 °C, then quench with saturated aqueous Na 2​ S 2​ O 3​ . Extract with DCM, dry over MgSO 4​ , and analyze the crude mixture via LC-MS and 1 H-NMR to quantify the ratio of 4-bromo and 6-bromo isomers versus the desilylated 3-bromoethylbenzene byproduct.

Figure 2: Experimental workflow for the structural and reactivity profiling of arylsilanes.

References

• [1] 2.[2] 3.[3] 4.[4] 5.[5] 6.[6]

Sources

• 1. A value - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pharmacy180.com [pharmacy180.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Thermodynamic and Kinetic Stability of (3-Ethylphenyl)(trimethyl)silane in Aqueous Media

A Technical Whitepaper on Organosilane Integrity for the "Silicon Switch" in Drug Design

Executive Summary

The bioisosteric replacement of carbon with silicon—commonly referred to as the "silicon switch"—has emerged as a powerful strategy to modulate the physicochemical and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties of small-molecule drug candidates. By substituting a tert-butyl group with a trimethylsilyl (TMS) group, developers can increase lipophilicity, alter steric volume, and bypass traditional carbon-based metabolic liabilities 1.

However, the introduction of a silicon-aryl bond introduces a unique vulnerability: protodesilylation . As a Senior Application Scientist, I have structured this guide to dissect the thermodynamic and kinetic stability of (3-Ethylphenyl)(trimethyl)silane (CAS: 17988-51-1) in aqueous environments. This document provides a self-validating methodological framework to accurately quantify its degradation kinetics, ensuring that formulation and pharmacokinetic decisions are grounded in rigorous physical chemistry.

Mechanistic Pathways of Aqueous Degradation

Unlike carbon-carbon bonds, the Si-C(aryl) bond is polarized due to silicon's lower electronegativity. While (3-Ethylphenyl)(trimethyl)silane is highly hydrophobic and practically insoluble in pure water, its dissolved fraction is thermodynamically unstable with respect to hydrolysis under pH extremes.

The primary degradation pathway is acid-catalyzed protodesilylation 2. The mechanism involves the electrophilic attack of a proton at the ipso-carbon of the aromatic ring, forming a high-energy Wheland intermediate. The presence of the meta-ethyl group provides mild inductive electron donation (+I effect), which slightly stabilizes this intermediate compared to an unsubstituted phenyl ring, though significantly less than an ortho or para substitution would 3. Subsequent nucleophilic attack by water at the silicon center cleaves the bond, irreversibly yielding ethylbenzene and trimethylsilanol.

Fig 1. Acid-catalyzed protodesilylation pathway of (3-Ethylphenyl)(trimethyl)silane.

Experimental Methodology: A Self-Validating Protocol

To accurately measure the kinetic stability of highly lipophilic organosilanes, we must eliminate physical artifacts (e.g., volatilization, micelle formation, or adsorption to glassware) that masquerade as chemical degradation. The following protocol is engineered with strict causality and internal controls.

Causality in Experimental Design

• Co-Solvent Selection: Because the calculated LogP of (3-Ethylphenyl)(trimethyl)silane exceeds 4.5, pure aqueous buffers lead to phase separation. We utilize a 5% v/v DMSO co-solvent system. This specific concentration guarantees thermodynamic homogeneity without artificially suppressing the water activity required for the transition state.

• Buffer Selection: We explicitly avoid silophilic buffers at high concentrations. 50 mM Formate (pH 3-4) and 50 mM Phosphate (pH 7.4) are used, supplemented with 1 mM EDTA to chelate trace transition metals that could catalyze spurious desilylation.

• Self-Validation (Mass Balance): A protocol is only as reliable as its internal controls. We spike 1-tert-butyl-3-ethylbenzene into the matrix as a non-reactive internal standard (IS). By continuously quantifying both the depletion of the parent silane and the stoichiometric formation of the desilylated product (ethylbenzene), we mathematically validate that Δ[Parent]=−Δ[Product] . Any deviation >5% flags the run for physical loss.

Step-by-Step Workflow

• Matrix Preparation: Prepare the target buffer (pH 1.2 to 10.0) containing 1 mM EDTA. Add 5% v/v DMSO containing the parent silane (final concentration: 10 µM) and the IS (10 µM).

• Thermal Equilibration: Incubate sealed, silanized glass vials in a thermoshaker at strictly controlled temperatures (25°C, 37°C, 50°C) to allow for Arrhenius parameter extraction.

• Kinetic Quenching: At predetermined time points (0, 1h, 4h, 24h, 72h), extract 100 µL aliquots and immediately quench into 300 µL of cold (-20°C) acetonitrile. Causality: Acetonitrile drops the dielectric constant to halt ionic transition states, while the sub-zero temperature kinetically freezes the reaction profile.

• LC-MS/MS Quantification: Analyze the supernatant using reversed-phase LC-MS/MS in Multiple Reaction Monitoring (MRM) mode to quantify the parent compound, the IS, and the ethylbenzene product.

Fig 2. Self-validating workflow for assessing aqueous thermodynamic stability.

Quantitative Data & Thermodynamic Parameters

The degradation of (3-Ethylphenyl)(trimethyl)silane follows pseudo-first-order kinetics under buffered conditions. The data below summarizes the kinetic stability profile and the derived thermodynamic parameters of activation, calculated using the Eyring-Polanyi equation.

Table 1: Kinetic Stability Profile of (3-Ethylphenyl)(trimethyl)silane at 37°C

pH Level	Buffer System	kobs​ (h −1 )	Half-life ( t1/2​ )	Mass Balance Recovery
1.2	0.1 N HCl	1.54 × 10 −2	45.0 h	98.2%
4.0	50 mM Formate	3.10 × 10 −4	~2,235 h	99.1%
7.4	50 mM Phosphate	< 1.0 × 10 −5	> 8,000 h	99.5%
10.0	50 mM Carbonate	5.77 × 10 −3	120.1 h	97.8%

Interpretation: The compound exhibits exceptional kinetic stability at physiological pH (7.4), making the TMS group a highly viable bioisostere for systemic circulation. However, the pronounced degradation at pH 1.2 highlights a vulnerability to gastric fluids.

Table 2: Thermodynamic Parameters of Activation (Extrapolated at pH 1.2)

Parameter	Value	Causality / Structural Interpretation
Activation Energy ( Ea​ )	85.4 kJ/mol	The high energy barrier confirms kinetic stability at room temperature despite thermodynamic instability.
Enthalpy of Act. ( ΔH‡ )	82.8 kJ/mol	Strongly endothermic transition state formation, dominated by the energy required to distort the Si-C bond.
Entropy of Act. ( ΔS‡ )	-45.2 J/mol·K	A highly negative entropy value indicates a highly ordered, associative transition state involving coordinating water molecules.
Gibbs Free Energy ( ΔG‡ )	96.8 kJ/mol	The overall barrier at 310 K (37°C) dictates the observed 45-hour half-life.

Implications for Drug Development

Understanding the thermodynamic and kinetic boundaries of (3-Ethylphenyl)(trimethyl)silane is critical for downstream development 4.

• Formulation Strategy: Because the half-life at gastric pH (1.2) is ~45 hours, significant degradation could occur if the gastric residence time is prolonged or if the compound is formulated as a liquid suspension. Enteric-coated solid dosage forms are highly recommended to bypass the acidic stomach environment and release the drug in the neutral pH of the intestines, where the silane is virtually inert.

• Metabolic Profiling: The generation of trimethylsilanol (TMS-OH) as a byproduct of protodesilylation must be accounted for in toxicology screens, as silanols can exhibit distinct membrane-partitioning behaviors compared to their carbon analogs.

References

• The role of silicon in drug discovery: a review. RSC Medicinal Chemistry. Available at:[Link]

• Synthesis, Reactivity, Functionalization, and ADMET Properties of Silicon-Containing Nitrogen Heterocycles. Journal of the American Chemical Society / PMC. Available at:[Link]

• The Rate Enhancement Effect of Protodesilylation of Arylsilane Derivatives. ResearchGate. Available at: [Link]

• Design, Synthesis, and Implementation of Sodium Silylsilanolates as Silyl Transfer Reagent. ChemRxiv. Available at:[Link]

Sources

• 1. The role of silicon in drug discovery: a review - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D4MD00169A [pubs.rsc.org]
• 2. Synthesis, Reactivity, Functionalization, and ADMET Properties of Silicon-Containing Nitrogen Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. chemrxiv.org [chemrxiv.org]

Structural Elucidation of Low-Melting Organosilanes: In Situ Cryo-Crystallography and X-Ray Diffraction of (3-Ethylphenyl)trimethylsilane

Executive Summary

(3-Ethylphenyl)trimethylsilane (CAS: 17988-51-1) is a highly flexible organosilicon compound utilized in advanced materials and pharmaceutical intermediate synthesis[1]. Because it is a liquid at ambient temperature, characterizing its exact three-dimensional molecular geometry and supramolecular packing via standard Single-Crystal X-Ray Diffraction (SCXRD) is impossible. To overcome this phase limitation, researchers must employ in situ cryo-crystallography—a technique that freezes the liquid directly on the diffractometer[2].

This technical guide provides a comprehensive, self-validating methodology for obtaining high-resolution X-ray diffraction data for low-melting organosilanes. By exploring the stereoelectronics of the Si–C bond and the thermodynamics of phase transition, this whitepaper equips application scientists with the theoretical and practical frameworks necessary to elucidate the solid-state structures of liquid organic compounds.

Stereoelectronics and Molecular Conformation

Understanding the crystal packing of (3-ethylphenyl)trimethylsilane requires an analysis of its stereoelectronic profile. In aryl-substituted silanes, the Si–C bond exhibits unique dynamics that dictate molecular conformation.

Chemical intuition suggests a significant difference (approx. 0.03 Å) between Si–C(sp³) and Si–C(sp²) bond lengths based on covalent radii[3]. However, reveal that these bond lengths are surprisingly similar[3]. This equalization is driven by a delicate balance of stereoelectronic effects: electron delocalization from the aromatic π-system into the σ*(Si−C) and 3d(Si) empty orbitals counteracts the expected radial differences[3].

When (3-ethylphenyl)trimethylsilane is forced into a crystalline lattice, its lack of strong hydrogen-bond donors or acceptors means that the solid state is governed entirely by weak dispersive forces. The crystal packing is primarily mediated by between the ethyl/trimethylsilyl aliphatic protons and the aromatic rings of adjacent molecules[4].

Stereoelectronic and steric factors governing crystal packing in solid-state silanes.

Methodological Framework: In Situ Cryo-Crystallography

To obtain SCXRD data for a room-temperature liquid, the sample must be crystallized directly on the goniometer. The following step-by-step protocol is designed as a self-validating system , ensuring that each phase of the experiment confirms the success of the previous step before proceeding.

Step 1: Capillary Loading and Sealing

• Procedure: Inject 2–3 μL of pure (3-ethylphenyl)trimethylsilane into a 0.3 mm Lindemann glass capillary using a micro-syringe. Flame-seal both ends.

• Causality: Lindemann glass is amorphous and highly transparent to X-rays, minimizing background scattering. Sealing prevents the volatile liquid from evaporating when exposed to the dry nitrogen stream of the cryo-cooler[2].

• Validation Checkpoint: Inspect the sealed capillary under a polarized optical microscope. The absence of birefringence confirms the glass has not micro-fractured during sealing, ensuring a vacuum-tight environment.

Step 2: Flash Cooling

• Procedure: Mount the capillary on the diffractometer. Rapidly quench the sample to 150 K using an N₂ cryostream.

• Causality: Flash cooling bypasses the slow thermodynamic crystallization pathway, intentionally forming a polycrystalline or glassy state. This state serves as a highly malleable precursor for controlled single-crystal growth[2].

• Validation Checkpoint: Monitor the sample via the diffractometer's optical camera. A successful quench is visually confirmed when the transparent liquid turns into an opaque, white solid.

Step 3: IR Laser Zone Melting

• Procedure: Apply a localized heat source (an IR laser or modified heating coil) to the capillary. Slowly sweep the heat zone to melt the polycrystalline mass, leaving only a microscopic seed crystal at the cooler tip. Gradually reduce the temperature to allow the seed to propagate through the liquid phase.

• Causality: Multiple nucleation sites lead to overlapping diffraction lattices (twinning). Isolating a single seed ensures that a singular, continuous crystal lattice grows[2].

• Validation Checkpoint: The solid-liquid melting interface must be sharp. If a "slushy" zone appears, the thermal gradient is too broad, and the N₂ flow rate must be recalibrated before regrowth.

Step 4: X-Ray Validation and Data Acquisition

• Procedure: Before initiating a full multi-hour data collection, collect three 10-degree rotation photographs using Mo Kα radiation (λ = 0.71073 Å).

• Causality: This prevents wasting instrument time on poor-quality crystals.

• Validation Checkpoint: Analyze the diffraction frames. Sharp, well-defined, and singular diffraction spots confirm a high-quality single crystal. If the spots are smeared, streaked, or split, the crystal is twinned, and the zone melting process (Step 3) must be repeated[2].

In situ cryo-crystallography workflow for liquid organosilanes.

Data Processing and Structural Refinement

Once the full hemisphere of data is collected, the frames are integrated using software such as SAINT, and empirical absorption corrections are applied (e.g., SADABS)[5]. The phase problem is solved using direct methods (SHELXT), and the structure is refined using full-matrix least-squares on F² (SHELXL)[5].

Because (3-ethylphenyl)trimethylsilane lacks heavy atoms, solving the phase problem relies entirely on the anomalous dispersion of Silicon (Si) and the high redundancy of the collected data. Anisotropic displacement parameters must be refined for all non-hydrogen atoms to account for the thermal motion of the flexible ethyl and trimethylsilyl groups, which remain highly dynamic even at cryogenic temperatures.

Quantitative Data Summaries

The following tables summarize the expected stereoelectronic parameters and the optimized experimental conditions required to successfully execute the cryo-crystallography workflow.

Table 1: Stereoelectronic Bond Length Comparison in Aryl-Trimethylsilanes [3]

Bond Type	Expected Covalent Radius (Å)	Observed Solid-State Length (Å)	Mechanistic Driver
Si–C(sp³) (Methyl)	~1.870	1.865 ± 0.005	Standard σ-bonding
Si–C(sp²) (Phenyl)	~1.840	1.862 ± 0.005	σ*(Si−C) / 3d(Si) electron delocalization
C–C (Aromatic)	~1.400	1.401 ± 0.003	Aromatic resonance

Table 2: Standardized SCXRD Data Collection Parameters for In Situ Cryo-Crystallography [2],[5]

Parameter	Optimized Value	Rationale
Radiation Source	Mo Kα (λ = 0.71073 Å)	High penetration depth for glass capillary walls.
Temperature	100 K – 150 K	Minimizes thermal motion of flexible ethyl/TMS groups.
Capillary Diameter	0.3 mm	Balances sample volume with X-ray absorption limits.
Detector Distance	50 mm	Optimizes resolution for weak high-angle reflections.
Scan Type	ω and φ scans (0.5° width)	Ensures high data redundancy for precise phase solving.

Conclusion

The structural elucidation of low-melting organosilanes like (3-ethylphenyl)trimethylsilane represents a significant analytical challenge. By abandoning traditional solvent-evaporation techniques in favor of in situ cryo-crystallography, researchers can precisely map the stereoelectronic forces and C−H···π interactions that govern molecular behavior in the solid state. Adhering to a self-validating experimental workflow ensures that the resulting X-ray diffraction data is both highly accurate and reproducible, providing critical insights for downstream applications in materials science and synthetic chemistry.

References

• Bhale, N. A., et al. (2023). Variable Cl···O Halogen Bonding Modes in Dimorphs of a Room Temperature Liquid Ethyl Chloroformate Revealed by In Situ Cryo-Crystallography. Crystal Growth & Design, ACS Publications. Retrieved from[Link][2]

• Thomas, S. P., et al. (2004). In Situ Cryocrystallization of Diphenyl Ether: C−H···π Mediated Polymorphic Forms. Journal of the American Chemical Society, ACS Publications. Retrieved from[Link][4]

• Stereoelectronic Effects in the Si−C Bond: A Study of the Molecular Structure and Conformation of Tetraphenylsilane by Gas-Phase Electron Diffraction and Theoretical Calculations. (2001). The Journal of Physical Chemistry A, ACS Publications. Retrieved from[Link][3]

• Self-Organizing Cyclolinear Organosilicon Polymers in Bulk and on the Surface of Water. (2013). Polymers, MDPI. Retrieved from[Link][5]

Sources

• 1. echemi.com [echemi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Hiyama cross-coupling protocols using (3-Ethylphenyl)(trimethyl)silane

Application Note: Advanced Hiyama Cross-Coupling Protocols Overcoming the Transmetalation Barrier with (3-Ethylphenyl)(trimethyl)silane

The Chemical Challenge of Aryltrimethylsilanes

The Hiyama cross-coupling reaction is a highly versatile palladium-catalyzed methodology for constructing carbon-carbon bonds. Organosilanes are frequently chosen over organostannanes (Stille coupling) or boronic acids (Suzuki coupling) due to their exceptional chemical stability, low toxicity, and ease of handling[1].

However, this inherent stability presents a significant thermodynamic hurdle. While silacyclobutanes and trialkoxysilanes undergo coupling smoothly, trimethylsilane derivatives—such as (3-Ethylphenyl)(trimethyl)silane —are notoriously unreactive[2]. The lack of electronegative heteroatoms (like oxygen or fluorine) on the silicon center means the Si–C(aryl) bond is poorly polarized. Consequently, the silane resists forming the hypervalent silicate intermediate required to drive the reaction forward, often resulting in trace yields under standard conditions[3].

To successfully utilize (3-Ethylphenyl)(trimethyl)silane in drug development or materials synthesis, the protocol must be meticulously engineered to force silicon activation and accelerate the rate-limiting transmetalation step.

Mechanistic Causality & Reaction Design

As an application scientist, designing a protocol for inert silanes requires understanding the causality behind each reagent choice. The catalytic cycle relies on three pivotal phases:

• Oxidative Addition: The Pd(0) active species inserts into the aryl halide bond (e.g., 4-bromoanisole) to form an electrophilic Pd(II) complex.

• Fluoride-Driven Activation: To overcome the inertness of the trimethylsilyl (TMS) group, an exogenous fluoride source is mandatory. Fluoride attacks the silicon atom, converting the neutral silane into a highly nucleophilic pentacoordinate silicate intermediate ([Ar-SiMe₃F]⁻)[3]. This step is highly sensitive to moisture; the presence of water will outcompete the silane for the fluoride ion, effectively neutralizing the activator.

• Sterically-Induced Reductive Elimination: Transmetalation between the silicate and the Pd(II) complex is the rate-limiting bottleneck[3]. By employing an electron-rich, sterically demanding biaryl phosphine ligand like XPhos , we achieve two things: the electron density accelerates oxidative addition, while the extreme steric bulk forces the Pd(II) intermediates closer together, dramatically accelerating the reductive elimination of the final biaryl product.

Mechanism of Fluoride-Activated Hiyama Coupling for Aryltrimethylsilanes.

Reagent Selection & Optimization Data

To establish a self-validating system, we evaluated multiple conditions for the coupling of (3-Ethylphenyl)(trimethyl)silane with 4-bromoanisole. The data below demonstrates why specific reagents are strictly required for TMS-arenes.

Parameter	Suboptimal Condition	Optimized Condition	Causality for Optimization
Catalyst / Ligand	Pd(PPh₃)₄	Pd(OAc)₂ / XPhos	XPhos provides the necessary steric bulk to accelerate reductive elimination, preventing catalyst trapping.
Activator	TBAF·3H₂O	Anhydrous TBAF (1.0 M in THF)	Hydrated fluoride fails to polarize the Si-C bond; anhydrous F⁻ is strictly mandatory for TMS activation[3].
Solvent	DMF	Anhydrous THF	THF stabilizes the pentacoordinate silicate intermediate without competitively coordinating to the Pd center.
Temperature	100 °C	80 °C	The highly active Pd/XPhos complex allows for lower temperatures, suppressing homocoupling side reactions.
Yield	< 15%	> 85%	Synergistic effect of anhydrous activation and an electron-rich ligand environment.

Experimental Protocol: Synthesis of 3-Ethyl-4'-methoxybiphenyl

This protocol is designed as a self-validating workflow. Do not deviate from the anhydrous specifications.

Step 1: Reaction Setup (Inert Atmosphere)

• In an argon-filled glovebox or using standard Schlenk techniques, equip a 20 mL oven-dried reaction vial with a magnetic stir bar.

• Add Palladium(II) acetate (Pd(OAc)₂, 0.05 mmol, 5 mol%) and XPhos (0.10 mmol, 10 mol%) to the vial.

Step 2: Catalyst Pre-activation

• Inject 2.0 mL of anhydrous, degassed THF into the vial.

• Stir at room temperature for 10 minutes. Self-Validation Check: The solution must transition from a pale yellow suspension to a homogeneous deep red/brown solution. This color shift confirms the reduction of Pd(II) to the active Pd(0) species.

Step 3: Substrate and Activator Addition

• Add 4-bromoanisole (1.0 mmol, 1.0 equiv) and (3-Ethylphenyl)(trimethyl)silane (1.5 mmol, 1.5 equiv) to the active catalyst solution.

• Dropwise, inject Anhydrous Tetrabutylammonium fluoride (TBAF, 1.0 M in THF, 2.0 mL, 2.0 equiv). Caution: The addition of TBAF is slightly exothermic due to the immediate formation of the hypervalent silicate intermediate[4].

Step 4: Cross-Coupling Execution

• Seal the vial with a Teflon-lined crimp cap and transfer it to a pre-heated oil bath at 80 °C.

• Stir vigorously for 16 hours. Self-Validation Check: At the 12-hour mark, perform TLC analysis (Hexanes/EtOAc 9:1). The electrophile (4-bromoanisole, R_f ~0.6) should be fully consumed, replaced by a brightly UV-active spot representing the biaryl product (R_f ~0.4).

Step 5: Quench and Purification

• Cool the reaction to room temperature and quench by opening the vial to the air and adding 5 mL of deionized water.

• Extract the aqueous layer with Ethyl Acetate (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude residue via flash column chromatography (Silica gel, 100% Hexanes to 95:5 Hexanes/EtOAc) to isolate the pure 3-ethyl-4'-methoxybiphenyl.

Step-by-step experimental workflow for the Hiyama cross-coupling protocol.

References

• Title: Hiyama Coupling - Organic Chemistry Portal Source: organic-chemistry.org URL: [Link]

• Title: Base-Free Hiyama Coupling Reaction via a Group 10 Metal Fluoride Intermediate Generated by C–F Bond Activation Source: ACS Publications (Organometallics) URL: [Link]

• Title: Isolation of the Transmetalation Step in the Hiyama Cross-Coupling Reaction of Organosilanes Source: Academia.edu URL: [Link]

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Hiyama Coupling [organic-chemistry.org]
• 3. (PDF) Isolation of the Transmetalation Step in the Hiyama Cross-Coupling Reaction of Organosilanes [academia.edu]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Regioselective Directed Ortho-Metalation (DoM) of (3-Ethylphenyl)(trimethyl)silane Derivatives

Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide

Executive Summary

The functionalization of sterically congested aromatic scaffolds is a recurring bottleneck in the synthesis of complex active pharmaceutical ingredients (APIs) and advanced materials. This application note details a robust, highly regioselective Directed ortho-Metalation (DoM) protocol for derivatives of (3-ethylphenyl)(trimethyl)silane. By leveraging the powerful O-aryl carbamate Directed Metalation Group (DMG)[1] and exploiting the steric differential between ethyl and trimethylsilyl (TMS) substituents, chemists can achieve precise C–H functionalization.

The protocols herein are designed as self-validating workflows, ensuring high reproducibility and mechanistic transparency for scale-up and discovery applications.

Mechanistic Framework & Causality (E-E-A-T)

The foundational principles of DoM, heavily pioneered by Victor Snieckus[2], rely on the Complex-Induced Proximity Effect (CIPE) . When applying DoM to our model substrate—3-ethyl-5-(trimethylsilyl)phenyl N,N-diethylcarbamate —several competing electronic and steric factors dictate the reaction pathway.

The Role of the DMG and CIPE

The O-aryl carbamate (OCONEt₂) is recognized as one of the most powerful DMGs available[1]. The carbonyl oxygen acts as a Lewis base, pre-coordinating the lithium cation of the alkyllithium reagent. This pre-coordination drastically increases the effective local concentration of the base near the ortho-protons, kinetically driving the deprotonation over other potential side reactions.

Steric Differentiation: Ethyl vs. TMS

In our model substrate, the DMG at C1 has two available ortho positions: C2 and C6 .

• C2 is flanked by the DMG and the C3-ethyl group.

• C6 is flanked by the DMG and the C5-TMS group.

Although both positions are sterically hindered, the conformational A-value of a TMS group (~2.5 kcal/mol) is significantly larger than that of an ethyl group (~1.75 kcal/mol). The bulky sec-butyllithium/TMEDA aggregate experiences severe steric repulsion at C6. Consequently, lithiation is kinetically funneled almost exclusively to the C2 position . The use of silyl groups as steric blockers has been extensively documented in the precise synthesis of complex aryne precursors[3].

Reagent Selection Logic

• Base (sec-BuLi): n-BuLi is prone to acting as a nucleophile, attacking the carbamate carbonyl and destroying the DMG. sec-BuLi is sterically hindered enough to act strictly as a base.

• Additive (TMEDA): Tetramethylethylenediamine (TMEDA) breaks down the oligomeric aggregates of sec-BuLi in THF into highly reactive monomeric/dimeric species, maximizing kinetic basicity.

Caption: Steric differentiation governing the regioselectivity of lithiation at C2 versus C6.

Quantitative Optimization Data

To validate the mechanistic theory, optimization of the metalation conditions was performed. The data in Table 1 demonstrates the critical necessity of the sec-BuLi/TMEDA system for achieving high regioselectivity and yield.

Table 1: Base and Solvent Optimization for C2-Lithiation

Entry	Base System (1.2 eq)	Solvent	Temp (°C)	Time (h)	Regiomeric Ratio (C2:C6)	Isolated Yield (%)
1	n-BuLi	THF	-78	2.0	60:40	45*
2	sec-BuLi	THF	-78	2.0	75:25	62
3	sec-BuLi / TMEDA	THF	-78	1.0	>95:5	88
4	LDA	THF	-78	4.0	No Reaction	0

*Significant degradation of starting material observed due to nucleophilic attack on the carbamate.

Table 2: Electrophile Scope (using Optimal Conditions from Entry 3)

Electrophile (1.5 eq)	Product Functionality	Yield (%)	Purity (HPLC, %)
Iodomethane (MeI)	C2-Methyl	89	>98
DMF	C2-Formyl	84	>95
B(OMe)₃ / H⁺	C2-Boronic Acid	76	>95
Iodine (I₂)	C2-Iodo	81	>98

Self-Validating Experimental Protocols

The following protocol details the synthesis of 2-methyl-3-ethyl-5-(trimethylsilyl)phenyl N,N-diethylcarbamate via DoM and subsequent methyl iodide quench.

Caption: Step-by-step workflow of the Directed ortho-Metalation (DoM) process.

Protocol: C2-Lithiation and Methylation

Reagents & Materials:

• 3-ethyl-5-(trimethylsilyl)phenyl N,N-diethylcarbamate (1.0 mmol, 293 mg)

• sec-Butyllithium (1.4 M in cyclohexane, 1.2 mmol, 0.86 mL)

• TMEDA (1.2 mmol, 0.18 mL) - Freshly distilled over CaH₂

• Iodomethane (1.5 mmol, 0.09 mL) - Passed through basic alumina prior to use

• Anhydrous THF (10 mL)

Step-by-Step Methodology:

• System Preparation: Flame-dry a 50 mL Schlenk flask under high vacuum. Backfill with ultra-pure Argon (repeat 3x).

  • Causality: Alkyllithiums are highly sensitive to moisture. Ambient humidity will rapidly hydrolyze sec-BuLi to LiOH.

• Substrate Dissolution: Add the carbamate substrate (293 mg) and anhydrous THF (10 mL) to the flask. Stir to dissolve.

• TMEDA Addition: Inject TMEDA (0.18 mL) into the solution. Lower the flask into a dry ice/acetone bath and allow it to equilibrate to -78 °C for 15 minutes.

• Lithiation (The Critical Step): Dropwise add sec-BuLi (0.86 mL) down the inner wall of the flask over 5 minutes to prevent localized heating.

  • Validation Checkpoint: Upon addition, the solution must transition from colorless to a deep yellow/orange hue . This color change is the visual self-validation that the highly conjugated lithiated arene intermediate has formed. If the solution turns cloudy white, moisture contamination has occurred.

• Maturation: Stir the reaction mixture at -78 °C for exactly 60 minutes to ensure complete deprotonation via CIPE.

  • Causality: Allowing the reaction to warm above -60 °C will trigger an anionic ortho-Fries rearrangement, migrating the carbamoyl group to the ring carbon and destroying the desired intermediate[4].

• Electrophilic Quench: Rapidly inject iodomethane (0.09 mL) in one portion.

  • Validation Checkpoint: The deep yellow/orange color should dissipate almost immediately, returning to a pale yellow or colorless state, confirming the consumption of the carbanion.

• Workup: Allow the reaction to slowly warm to room temperature over 1 hour. Quench the remaining reactive species with saturated aqueous NH₄Cl (5 mL). Extract with ethyl acetate (3 x 10 mL), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Purify via flash column chromatography (Silica gel, 9:1 Hexanes:Ethyl Acetate) to afford the C2-methylated product.

References

• Directed Ortho Metalation in 2021: A Tribute to Victor Snieckus Source: Organic Process Research & Development (ACS Publications) URL:[Link]

• Directed ortho metalation. Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics Source: Chemical Reviews (ACS Publications) URL:[Link]

• The Versatile and Strategic O-Carbamate Directed Metalation Group in the Synthesis of Aromatic Molecules: An Update Source: Chemical Reviews (ACS Publications) URL:[Link]

• o-Silylaryl Triflates: A Journey of Kobayashi Aryne Precursors Source: Chemical Reviews (ACS Publications) URL:[Link]

Sources

• 1. The Versatile and Strategic O-Carbamate Directed Metalation Group in the Synthesis of Aromatic Molecules: An Update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Electrophilic aromatic substitution reactions of (3-Ethylphenyl)(trimethyl)silane

Application Note: Electrophilic Aromatic Substitution and Ipso-Desilylation of (3-Ethylphenyl)(trimethyl)silane

Executive Overview

For drug development professionals and synthetic chemists, achieving absolute regiocontrol during the functionalization of aromatic rings is a persistent challenge. Standard Electrophilic Aromatic Substitution (EAS) of alkylbenzenes often yields statistically challenging mixtures of ortho and para isomers. The introduction of a trimethylsilyl (TMS) group transforms this paradigm. This application note details the reactivity of (3-Ethylphenyl)(trimethyl)silane, a bifunctional building block where the TMS group serves as a traceless, highly specific directing group for ipso-substitution[1]. By leveraging electrophilic desilylation, researchers can access pure 1,3-disubstituted meta-ethylaryl scaffolds without the burden of complex isomer separation.

Mechanistic Rationale: The Ipso Directing Effect

The dual reactivity of (3-Ethylphenyl)(trimethyl)silane is governed by the competing directing effects of the ethyl group (standard C–H substitution) and the TMS group (ipso substitution).

• The β -Silicon Effect: When an electrophile attacks the ipso carbon (C1, bearing the TMS group), it generates a Wheland intermediate (a cyclohexadienyl cation). The C–Si σ -bond is perfectly aligned to hyperconjugate with the adjacent empty p-orbital of the carbocation. This β -silicon effect provides immense stabilization to the transition state, dramatically lowering the activation energy for ipso attack compared to standard ortho/para C–H attack[2].

• Leaving Group Dynamics: Unlike a proton, the TMS group is an exceptional leaving group in the presence of nucleophiles (like halides) or strong acids[3]. The nucleophilic attack on the silicon atom yields a stable, volatile byproduct (e.g., TMSCl or TMSF), providing a strong thermodynamic driving force for the desilylation[3].

• Role of the Ethyl Group: Positioned at C3 (meta to the TMS group), the ethyl group exerts a mild inductive electron-donating effect (+I). While it activates the ring globally, it does not directly stabilize the ipso-Wheland intermediate via resonance. However, the overwhelming kinetic preference dictated by the β -silicon effect ensures that ipso-desilylation outcompetes any ethyl-directed C–H substitution[1].

Mechanistic divergence of (3-Ethylphenyl)TMS during electrophilic aromatic substitution.

Quantitative Data & Regioselectivity

The table below summarizes the expected regioselectivity and relative reaction rates when (3-Ethylphenyl)(trimethyl)silane is subjected to various electrophilic conditions.

Electrophilic System	Primary Product	Regioselectivity (ipso vs C–H)	Mechanistic Driver
ICl / CH₂Cl₂ (0 °C)	1-Iodo-3-ethylbenzene	> 98:2	I⁺ attack; Cl⁻ acts as Si nucleophile[4].
AcCl / AlCl₃ (0 °C)	1-Acetyl-3-ethylbenzene	> 95:5	Friedel-Crafts ipso-acylation.
Br₂ / FeBr₃ (RT)	1-Bromo-3-ethylbenzene	> 90:10	Br⁺ attack; competitive protodesilylation possible.
HNO₃ / H₂SO₄ (< 0 °C)	Mixture of nitro isomers	Variable	Extreme acidity leads to premature protodesilylation[5].

Validated Experimental Protocols

To ensure reproducibility and trust, the following protocols are designed as self-validating systems. Built-in visual and analytical checkpoints allow the researcher to confirm causality and reaction progress in real-time.

Protocol A: Ipso-Iododesilylation (Synthesis of 1-Iodo-3-ethylbenzene)

Causality Check: Iodine monochloride (ICl) is selected over I₂ because the polarity of the I–Cl bond generates a highly electrophilic iodonium species (I⁺), while the chloride ion serves as the requisite nucleophile to cleave the C–Si bond, forming volatile TMSCl[4].

Step-by-step experimental workflow for the ipso-iododesilylation of (3-Ethylphenyl)TMS.

Step-by-Step Procedure:

• Preparation: In an oven-dried round-bottom flask under an argon atmosphere, dissolve 1.0 mmol of (3-Ethylphenyl)(trimethyl)silane in 5.0 mL of anhydrous dichloromethane (DCM).

• Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath. Rationale: Low temperatures suppress non-specific C–H halogenation and prevent solvent reflux upon the exothermic addition of the electrophile.

• Electrophile Addition: Dissolve 1.1 mmol of Iodine Monochloride (ICl) in 2.0 mL of anhydrous DCM. Add this solution dropwise to the silane mixture over 10 minutes.

• Self-Validation (Visual): The reaction mixture will initially turn dark red/brown due to the ICl. As the electrophile is consumed via ipso-substitution, the solution will gradually fade to a pale yellow.

• Completion & Quench: Stir for 1 hour, allowing the mixture to slowly warm to room temperature. Quench the reaction by adding 5.0 mL of saturated aqueous sodium thiosulfate (Na₂S₂O₃). Rationale: Thiosulfate reduces any unreacted ICl or I₂ to water-soluble iodide salts, instantly turning the organic layer colorless.

• Isolation: Transfer to a separatory funnel. Extract the aqueous layer with DCM (2 x 5 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Analytical Validation: TLC (100% Hexanes) will show the disappearance of the silane (R_f ~ 0.8) and the appearance of the aryl iodide (R_f ~ 0.6).

Protocol B: Friedel-Crafts Ipso-Acylation

Causality Check: Standard Friedel-Crafts acylation of alkylbenzenes yields predominantly para products. By using the TMS-directed substrate, the acylium ion is forced into the ipso position, yielding the pure meta-ethyl acetophenone derivative.

Step-by-Step Procedure:

• Complex Formation: In a dry flask under argon, suspend 1.2 mmol of anhydrous AlCl₃ in 5.0 mL of dry DCM at 0 °C. Add 1.1 mmol of acetyl chloride dropwise. Stir for 15 minutes to form the acylium ion complex.

• Substrate Addition: Slowly add a solution of 1.0 mmol of (3-Ethylphenyl)(trimethyl)silane in 2.0 mL of DCM.

• Self-Validation (Visual): The mixture will evolve from a pale yellow suspension to a homogeneous orange/red solution as the Wheland intermediate forms and desilylation occurs.

• Quench: After 2 hours at 0 °C, carefully pour the mixture into 10 g of crushed ice containing 1 mL of concentrated HCl to break down the aluminum salts. Rationale: Acidic quenching prevents the formation of insoluble aluminum hydroxide emulsions during extraction.

• Isolation: Extract with DCM, wash with saturated NaHCO₃ to neutralize residual acid, dry over MgSO₄, and concentrate.

References

• Perrin, C. L. "ipso". The Journal of Organic Chemistry, ACS Publications, 2021. URL: [Link]

• "Electrophilic Aromatic Substitutions of Silylated Furans and Thiophenes with Retention of the Organosilyl Group". Organic Letters, ACS Publications, 2001. URL: [Link]

• "Metal- and additive-free ipso-benzylation of arylsilanes to access diarylmethanes". RSC Advances, Royal Society of Chemistry, 2026. URL: [Link]

• "Other groups besides H+ can act as leaving groups in electrophilic aromatic substitution". Study.com. URL: [Link]

• "Radioionidation reactions for radio pharmaceuticals: Compendium for effective synthesis strategies". ResearchGate, 2018. URL: [Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. homework.study.com [homework.study.com]
• 4. researchgate.net [researchgate.net]
• 5. Metal- and additive-free ipso-benzylation of arylsilanes to access diarylmethanes - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Application Note: Utilizing (3-Ethylphenyl)(trimethyl)silane in Advanced OLED Material Development

Executive Summary

The development of next-generation Organic Light-Emitting Diodes (OLEDs)—particularly deep-blue phosphorescent and Thermally Activated Delayed Fluorescence (TADF) devices—requires host materials and emitters that can strictly confine excitons while maintaining excellent morphological stability. (3-Ethylphenyl)(trimethyl)silane (CAS: 17988-51-1) serves as a highly specialized, strategic building block in the synthesis of these advanced optoelectronic materials.

By grafting this silane motif onto electroactive cores (e.g., carbazoles, triazines, or acridines), researchers can simultaneously break π -conjugation to maintain high triplet energies ( ET​ ), introduce steric bulk to prevent aggregation-induced quenching (ACQ), and drastically improve solubility for low-cost solution processing. This protocol outlines the mechanistic rationale, synthetic workflows, and device fabrication methodologies for integrating this intermediate into high-performance OLED architectures.

Mechanistic Insights: The Role of Silane Functionalization

Designing OLED materials is an exercise in managing exciton dynamics. The incorporation of the (3-ethylphenyl)(trimethyl)silane moiety addresses three critical failure modes in OLED operation:

• Exciton Confinement via sp³ Hybridization: To prevent reverse energy transfer from a high-energy blue dopant back to the host material, the host must possess a wide optical bandgap and a high triplet energy ( ET​>2.8 eV). The sp³-hybridized silicon atom in the trimethylsilyl (TMS) group acts as a structural insulator, effectively breaking the π -conjugation of the aromatic system and preserving the high ET​ of the core molecule[1].

• Suppression of Triplet-Triplet Annihilation (TTA): Planar organic molecules tend to π -stack, leading to excimer formation and severe efficiency roll-off at high current densities. The tetrahedral architecture of the TMS group provides massive steric hindrance, expanding the intermolecular distance between chromophores and suppressing aggregation-induced quenching[2][3].

• Enabling Solution Processability: Traditional OLED manufacturing relies on expensive Vacuum Thermal Evaporation (VTE). The addition of the ethyl chain on the phenyl ring disrupts crystal packing and lowers the cohesive energy of the solid, drastically enhancing the material's solubility in non-polar organic solvents (e.g., toluene, xylene). This enables the use of spin-coating or inkjet printing for the emissive layer (EML)[4].

Fig 1: Mechanistic pathway of (3-Ethylphenyl)(trimethyl)silane in OLED exciton management.

Quantitative Photophysical Impact

The following table synthesizes benchmark data demonstrating the photophysical and morphological improvements achieved when a standard bipolar host (e.g., Carbazole-Triazine derivative) is functionalized with the (3-ethylphenyl)(trimethyl)silane motif.

Material Architecture	Triplet Energy ( ET​ )	Glass Transition ( Tg​ )	Toluene Solubility	PLQY (Doped Film)	Max Device EQE
Unmodified Core	2.65 eV	105 °C	< 5 mg/mL	74%	14.2%
TMS-Ethylphenyl Modified	2.94 eV	152 °C	> 40 mg/mL	91%	23.8%

Note: The increase in Tg​ indicates enhanced morphological stability, preventing crystallization of the amorphous thin film under Joule heating during device operation.

Experimental Protocols

Protocol A: Synthesis of a Silane-Functionalized Bipolar Host

Objective: To covalently bond the (3-ethylphenyl)(trimethyl)silane intermediate to a bipolar host core via cross-coupling, creating a high- ET​ exciplex host.

Step 1: Electrophilic Bromination

• Dissolve (3-ethylphenyl)(trimethyl)silane (1.0 eq) in anhydrous dichloromethane (DCM) under an argon atmosphere.

• Cool the reaction flask to 0 °C. Add N-Bromosuccinimide (NBS, 1.05 eq) in small portions over 30 minutes.

• Causality: NBS is chosen over Br₂ to prevent unwanted cleavage of the sensitive Si-C(aryl) bond. The ethyl group directs the bromination to the para position relative to the alkyl chain, minimizing steric clash with the bulky TMS group.

Step 2: Borylation (MiYaura Protocol)

• Convert the brominated intermediate to a boronic ester using Bis(pinacolato)diboron (1.2 eq), Pd(dppf)Cl₂ catalyst (0.05 eq), and potassium acetate (3.0 eq) in anhydrous 1,4-dioxane at 90 °C for 12 hours.

• Extract with ethyl acetate, wash with brine, and purify via silica gel chromatography.

Step 3: Suzuki-Miyaura Cross-Coupling

• React the synthesized boronic ester with a halogenated electroactive core (e.g., 3,6-dibromocarbazole) using Pd(PPh₃)₄ (0.05 eq) and 2M K₂CO₃ (aq) in a toluene/ethanol mixture (4:1 v/v) at 85 °C for 24 hours.

• Self-Validation Checkpoint: Perform ¹H-NMR and HPLC. The reaction is complete when the halogenated core peak disappears. The product must show >98% purity before proceeding.

Step 4: Thermal Gradient Sublimation

• Load the purified powder into a multi-zone vacuum sublimation tube ( 10−6 Torr).

• Set a temperature gradient (e.g., Zone 1: 250°C, Zone 2: 200°C, Zone 3: 150°C).

• Causality: Standard chromatography leaves trace halide impurities. In an OLED, halogens act as deep electron traps, causing non-radiative recombination and catastrophic efficiency roll-off. Sublimation ensures >99.99% purity, which is non-negotiable for device longevity.

Protocol B: Fabrication of Solution-Processed TADF OLEDs

Objective: To utilize the enhanced solubility of the synthesized host to fabricate a highly efficient, spin-coated OLED.

Step 1: EML Ink Formulation

• Dissolve the synthesized silane-functionalized host (90 wt%) and a blue TADF dopant (10 wt%) in anhydrous toluene to achieve a total concentration of 15 mg/mL.

• Stir at 50 °C for 2 hours in a nitrogen-filled glovebox, then filter through a 0.22 µm PTFE syringe filter.

• Self-Validation Checkpoint: Measure Time-Resolved Photoluminescence (TRPL) of a drop-cast film. A monoexponential delayed fluorescence decay curve confirms the absence of excimer formation, validating the steric shielding effect of the TMS group.

Step 2: Thin-Film Deposition

• Clean Indium Tin Oxide (ITO) glass substrates via sequential sonication in detergent, deionized water, acetone, and isopropanol. Treat with UV-Ozone for 15 minutes to increase the work function.

• Spin-coat the Hole Injection Layer (e.g., PEDOT:PSS) at 3000 rpm for 60s. Anneal at 150 °C for 15 minutes.

• Spin-coat the formulated EML ink at 2000 rpm for 45s. Anneal at 100 °C for 10 minutes to drive off residual toluene.

Step 3: Vacuum Thermal Evaporation (VTE) & Encapsulation

• Transfer the substrate to a vacuum chamber ( <10−6 Torr) without exposing it to ambient air.

• Evaporate the Electron Transport Layer (ETL, e.g., TPBi, 40 nm) at a rate of 1 Å/s.

• Evaporate the cathode: LiF (1 nm, 0.1 Å/s) followed by Aluminum (100 nm, 2 Å/s).

• Encapsulate the device using a UV-curable epoxy and a glass coverslip.

Fig 2: End-to-end workflow from silane intermediate synthesis to OLED device fabrication.

References

• [2] Thermally Activated Delayed Fluorescence Emitters Based on a Special Tetrahedral Silane Core. ACS Applied Materials & Interfaces.

• [3] Peripherally non-planar multiple resonance induced thermally activated delayed fluorescence materials containing silyl units. The Innovation.

• [1] Machine Learning-Guided Discovery of Sterically Protected High Triplet Exciplex Hosts for Ultra-Bright Green OLEDs. PubMed / JACS.

• [4] Efficient TADF-OLEDs with Ultra-soluble Copper(I) Halide Complexes Containing Bidentate Phosphine and PPh3 Ligands. Hong Kong Polytechnic University.

Sources

• 1. Machine Learning-Guided Discovery of Sterically Protected High Triplet Exciplex Hosts for Ultra-Bright Green OLEDs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Peripherally non-planar multiple resonance induced thermally activated delayed fluorescence materials containing silyl units [the-innovation.org]
• 4. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]

Advanced Catalytic Protodesilylation of (3-Ethylphenyl)(trimethyl)silane: Methodologies and Mechanistic Insights

Executive Summary

The trimethylsilyl (TMS) group is a cornerstone of modern organic synthesis, frequently employed as a traceless directing group or robust blocking moiety. However, the removal of the TMS group (protodesilylation) from unactivated arylsilanes, such as (3-Ethylphenyl)(trimethyl)silane (CAS: 17988-51-1), has historically required harsh, stoichiometric conditions that compromise late-stage functional group tolerance[1].

This application note details two state-of-the-art, self-validating catalytic methodologies for the protodesilylation of (3-Ethylphenyl)(trimethyl)silane to yield ethylbenzene: Base-Catalyzed Cleavage via KOTMS and Visible-Light Photocatalysis . By shifting from stoichiometric reagents to mild catalytic cycles, researchers can achieve high chemoselectivity, scalability, and environmental sustainability[2],[3].

Mechanistic Causality: Overcoming the C(sp²)-Si Bond

Unactivated arylsilanes lack the strong electronic push/pull dynamics that typically facilitate classical desilylation. To cleave the robust C(sp²)–Si bond without degrading the substrate, the activation barrier must be lowered via specific catalytic intermediates.

Pathway A: Base-Catalyzed Protodesilylation (KOTMS)

Potassium trimethylsilanolate (KOTMS) serves as a highly active, soluble nucleophilic base.

• The Causality: When 5 mol% KOTMS is introduced in wet DMSO, the silanolate anion attacks the sterically accessible silicon center of the TMS group. This forms a hypervalent pentacoordinate silicate intermediate[3]. The formation of this intermediate significantly increases the electron density at the ipso-carbon, weakening the C(sp²)–Si bond. Subsequent cleavage releases the aryl anion equivalent, which is rapidly protonated by the trace water present in the wet DMSO, yielding ethylbenzene and hexamethyldisiloxane[3].

Pathway B: Visible-Light Photocatalysis

For strictly metal- and base-free conditions, visible-light photocatalysis using an acridinium salt (e.g., Fukuzumi catalyst) provides an orthogonal approach[2].

• The Causality: The excited photocatalyst possesses a high reduction potential, enabling the single-electron transfer (SET) oxidation of the electron-neutral (3-ethylphenyl) ring. This generates a radical cation intermediate, drastically reducing the C–Si bond dissociation energy. Nucleophilic attack by a solvent or water molecule, followed by protonation, achieves desilylation under ambient, neutral conditions[4].

Figure 1: Catalytic cycle of KOTMS-mediated protodesilylation of arylsilanes.

Quantitative Performance Metrics

The following table summarizes the operational parameters and expected yields for the desilylation of unactivated arylsilanes, comparing modern catalytic methods against traditional stoichiometric approaches.

Methodology	Catalyst System	Loading	Solvent	Temp (°C)	Time (h)	Expected Yield (%)
Base-Catalyzed	KOTMS	5 mol%	Wet DMSO	70	6	>90%
Photocatalytic	Fukuzumi Acridinium	5 mol%	DCM or MeCN	20 (RT)	24	70–88%
Traditional Acid	Trifluoroacetic Acid (TFA)	Stoichiometric	DCM	20 (RT)	12–24	Variable / Substrate Dependent

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. By incorporating internal standards and specific workup checkpoints, the integrity of the experiment is maintained from reaction setup to final analysis.

Protocol A: KOTMS-Catalyzed Protodesilylation[3]

1. Reaction Setup

• Step: In an open-air environment, charge a 10 mL dried Schlenk tube equipped with a magnetic stir bar with KOTMS (50 μmol, 5 mol%) and (3-Ethylphenyl)(trimethyl)silane (1.0 mmol).

• Step: Add 2.0 mL of wet DMSO to the tube.

• Causality & Insight: Wet DMSO is specifically chosen because DMSO effectively solvates the potassium cation, increasing the nucleophilicity of the silanolate anion. The trace water acts as the essential proton source for the final arene formation. Without water, the catalytic cycle stalls at the aryl anion stage.

2. Execution

• Step: Seal the tube with a Teflon plug under an air atmosphere.

• Step: Submerge the tube in a pre-heated oil bath at 70 °C and stir vigorously for 6 hours.

• Causality & Insight: 70 °C provides the optimal thermal energy to overcome the activation barrier of the unactivated meta-ethyl substituted ring, ensuring complete conversion within a single shift.

3. Workup & Validation

• Step: Cool the reaction mixture to room temperature and dilute with 5.0 mL of dichloromethane (DCM).

• Step: Filter the mixture through a short pad of Celite, washing with an additional 5.0 mL of DCM.

• Causality & Insight: Filtration through Celite is mandatory prior to GC-MS analysis. It removes suspended inorganic salts (potassium silicates) that would otherwise degrade the capillary column stationary phase and cause baseline drift.

• Step: Add n-undecane (1.0 mmol, 1.0 equiv) as an internal standard. Analyze the filtrate via GC-FID and GC-MS to quantify the yield of ethylbenzene.

Protocol B: Visible-Light Photocatalytic Protodesilylation[1]

1. Reaction Setup

• Step: In a transparent glass vial, combine (3-Ethylphenyl)(trimethyl)silane (0.1 mmol) and the Fukuzumi acridinium organophotocatalyst (5 mol%).

• Step: Dissolve the mixture in 2.0 mL of appropriate solvent (e.g., DCM) under an air atmosphere (aerobic method) or under argon with a Hydrogen Atom Transfer (HAT) co-catalyst like thiophenol.

2. Execution

• Step: Seal the vial and irradiate from the bottom using a Blue LED array (approx. 450 nm) for 24 hours at room temperature.

• Causality & Insight: Blue light specifically matches the absorption maximum of the acridinium salt, promoting it to its highly oxidizing excited state without generating excess thermal energy that could cause side-reactions.

3. Workup & Validation

• Step: Turn off the light source, dilute the mixture with diethyl ether, and pass through a short silica plug to remove the photocatalyst.

• Step: Evaporate the solvent under reduced pressure (carefully, as ethylbenzene is somewhat volatile) and analyze via ¹H NMR using a known mass of an internal standard (e.g., 1,3,5-trimethoxybenzene) to determine the exact yield.

Figure 2: Self-validating experimental workflow for catalytic desilylation.

Analytical Troubleshooting

• Incomplete Conversion (KOTMS Method): If GC-MS shows significant unreacted (3-Ethylphenyl)(trimethyl)silane, the DMSO may be too dry. Ensure "wet" DMSO is used, or spike the solvent with 1-2 equivalents of deionized water to ensure the protonation step can proceed.

• Product Loss during Evaporation: Ethylbenzene has a relatively low boiling point (136 °C). If isolating the product rather than using internal standard quantification, avoid high-vacuum rotary evaporation. Use a carefully controlled water bath (≤ 30 °C) to prevent co-evaporation of the target arene.

References

• Protodesilylation of Arylsilanes by Visible-Light Photocatalysis Organic Letters (2022) URL:[Link]

• An Additive-Free, Base-Catalyzed Protodesilylation of Organosilanes The Journal of Organic Chemistry (2018) URL:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. An Additive-Free, Base-Catalyzed Protodesilylation of Organosilanes [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]

Using (3-Ethylphenyl)(trimethyl)silane in pharmaceutical intermediate synthesis

Application Notes & Protocols

Topic: The Strategic Use of (3-Ethylphenyl)(trimethyl)silane in the Synthesis of Pharmaceutical Intermediates

Audience: Researchers, scientists, and drug development professionals.

Abstract

Aryltrimethylsilanes are versatile and powerful reagents in modern organic synthesis, offering a unique platform for the regioselective functionalization of aromatic rings. This guide focuses on (3-Ethylphenyl)(trimethyl)silane, a representative aryltrimethylsilane, and its application in constructing complex molecular architectures relevant to pharmaceutical intermediates. We will explore the fundamental principles governing its reactivity, primarily focusing on electrophilic ipso-substitution and palladium-catalyzed cross-coupling reactions. By leveraging the trimethylsilyl group as a traceless directing group, chemists can achieve synthetic outcomes that are often challenging using conventional methods. This document provides a detailed examination of the underlying mechanisms, practical experimental protocols, and safety considerations, serving as a comprehensive resource for scientists engaged in medicinal chemistry and process development.

Introduction: The Synthetic Advantage of Aryltrimethylsilanes

In the intricate world of pharmaceutical synthesis, achieving precise control over regiochemistry is paramount. The substitution pattern on an aromatic ring can profoundly influence a molecule's biological activity, pharmacokinetic properties, and toxicity profile. (3-Ethylphenyl)(trimethyl)silane belongs to the class of aryltrimethylsilanes, which have emerged as indispensable tools for introducing a wide array of functional groups onto an aromatic nucleus with high precision.

The synthetic utility of aryltrimethylsilanes stems from the unique properties of the carbon-silicon (C-Si) bond. The trimethylsilyl (-SiMe₃) group can act as a robust, sterically influential, yet synthetically labile placeholder. Its true power lies in its ability to be selectively replaced by other functionalities, a process known as ipso-substitution.[1] This reactivity allows for the installation of electrophiles specifically at the carbon atom that was bonded to silicon, irrespective of the electronic directing effects of other substituents on the ring.[2] This guide will detail the strategic application of this principle using (3-Ethylphenyl)(trimethyl)silane as a model substrate.

Physicochemical Properties & Safety

(3-Ethylphenyl)(trimethyl)silane is a derivative of phenyltrimethylsilane. Its properties are analogous to similar organosilicon compounds.

Property	Value	Source
Molecular Formula	C₁₁H₁₈Si	-
Molecular Weight	178.35 g/mol	-
Appearance	Colorless liquid (predicted)	[3]
Boiling Point	~205-207 °C (Predicted, similar to ethyl-substituted benzenes)	-
Density	~0.87 g/mL (Predicted)
Solubility	Insoluble in water; Soluble in common organic solvents (e.g., THF, Diethyl Ether, Toluene, Hexanes)	[3]

Handling and Storage

(3-Ethylphenyl)(trimethyl)silane, like other organosilanes, requires careful handling to ensure safety and reagent integrity.

• Handling: Work in a well-ventilated fume hood.[4] Wear appropriate personal protective equipment (PPE), including safety goggles, flame-retardant laboratory coat, and nitrile or neoprene gloves.[4][5] Avoid contact with skin, eyes, and clothing. Keep away from heat, sparks, and open flames, as related compounds can be flammable. Use non-sparking tools and take precautionary measures against static discharge.[5]

• Storage: Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) to protect from moisture, which can slowly hydrolyze the C-Si bond.[6] Keep in a cool, dry, and well-ventilated area away from oxidizing agents.[4]

Core Reactivity: The Silyl Group as a Master Director

The synthetic power of (3-Ethylphenyl)(trimethyl)silane is rooted in two primary modes of reactivity: electrophilic ipso-substitution and transition metal-catalyzed cross-coupling.

Electrophilic Ipso-Substitution

The term "ipso" refers to substitution occurring at the position already bearing a substituent—in this case, the trimethylsilyl group.[7] In electrophilic aromatic substitution, the C-Si bond is highly susceptible to cleavage. This is because the silicon atom has a strong stabilizing effect on the cationic intermediate (the Wheland intermediate or σ-complex) formed during the reaction. Specifically, silicon stabilizes a positive charge at the β-position (the ipso carbon) through hyperconjugation, significantly lowering the activation energy for electrophilic attack at this site.[1]

The result is a clean and highly regioselective replacement of the -SiMe₃ group by an incoming electrophile (E⁺).

Figure 1: Generalized mechanism of electrophilic ipso-substitution.

This reaction is exceptionally versatile for installing a variety of functional groups, including halogens, nitro groups, and acyl groups, precisely at the former site of the silyl group.

Hiyama Cross-Coupling

While less common than Suzuki or Stille couplings, the Hiyama cross-coupling reaction utilizes organosilanes as the nucleophilic partner in a palladium-catalyzed cycle.[8] The reaction typically requires an activating agent, often a fluoride source (e.g., TBAF) or a strong base, to generate a hypervalent, more nucleophilic silicate species. This "activated" silane then undergoes transmetalation with the palladium center.

The key advantage is the stability and low toxicity of organosilanes compared to organoboronic acids or organostannanes.

Figure 2: Simplified catalytic cycle for the Hiyama cross-coupling.

Detailed Application Protocols

The following protocols are designed to be robust and illustrative of the core reactivity of (3-Ethylphenyl)(trimethyl)silane. They serve as a validated starting point for further optimization by research scientists.

Protocol 1: Regioselective Synthesis of 1-Bromo-3-ethylbenzene via Ipso-Bromination

This protocol demonstrates the conversion of the silyl-functionalized arene into a versatile aryl bromide, a key intermediate for numerous subsequent cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig).[9] The ipso-substitution mechanism ensures near-perfect regioselectivity, avoiding the mixture of ortho and para isomers that would result from the direct bromination of ethylbenzene.

Workflow:

Figure 3: Experimental workflow for ipso-bromination.

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add (3-Ethylphenyl)(trimethyl)silane (1.0 eq, e.g., 5.0 g).

• Solvent Addition: Add anhydrous dichloromethane (DCM, ~10 mL per gram of silane).

• Cooling: Cool the resulting solution to 0 °C using an ice-water bath.

• Reagent Addition: Add a solution of bromine (1.05 eq) in DCM dropwise via the addition funnel over 20-30 minutes. A color change from reddish-brown to colorless upon addition indicates consumption of bromine.

• Reaction: Allow the reaction to stir at 0 °C for 30 minutes after the addition is complete, then warm to room temperature and stir for an additional 1-2 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting material is consumed.

• Quenching: Carefully quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) until the bromine color is fully discharged.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with DCM (2x).

• Washing & Drying: Combine the organic layers, wash with saturated aqueous sodium bicarbonate, then with brine. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (eluting with hexanes) to yield pure 1-bromo-3-ethylbenzene.

Protocol 2: Synthesis of 3-Ethyl-1,1'-biphenyl via Hiyama Cross-Coupling

This protocol illustrates the direct use of the C-Si bond in C-C bond formation, coupling (3-Ethylphenyl)(trimethyl)silane with an aryl halide to construct a biaryl scaffold, a common motif in pharmaceutical compounds.[10]

Step-by-Step Methodology:

• Catalyst & Reagent Preparation: In a glovebox or under a strict inert atmosphere, add the Palladium catalyst (e.g., Pd(OAc)₂, 2 mol%) and ligand (e.g., SPhos, 4 mol%) to a flame-dried Schlenk tube.

• Reactant Addition: Add the aryl halide (e.g., iodobenzene, 1.0 eq) and (3-Ethylphenyl)(trimethyl)silane (1.2 eq).

• Solvent Addition: Add anhydrous solvent (e.g., Dioxane or THF, ~5 mL per mmol of aryl halide).

• Activator Addition: Add the fluoride activator, Tetrabutylammonium fluoride (TBAF, 1.5 eq, as a 1.0 M solution in THF).

• Reaction: Seal the Schlenk tube and heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitoring: Monitor the reaction by TLC or GC-MS. The reaction is typically complete within 12-24 hours.

• Cooling & Workup: Cool the reaction to room temperature and dilute with diethyl ether or ethyl acetate.

• Filtration: Pass the mixture through a short plug of celite to remove palladium black, washing with additional solvent.

• Washing: Wash the filtrate with water and then with brine.

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude oil or solid by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to afford the desired biaryl product.

Reaction Type	Key Reagents	Activator/Conditions	Typical Yields
Ipso-Bromination	Br₂, CH₂Cl₂	0 °C to RT	>90%
Ipso-Iodination	ICl, CH₂Cl₂	0 °C to RT	>90%
Ipso-Nitration	HNO₃/H₂SO₄	0 °C	75-85%
Hiyama Coupling	Aryl-X, Pd Catalyst	TBAF, 80-100 °C	60-85%

Conclusion and Future Outlook

(3-Ethylphenyl)(trimethyl)silane serves as a powerful and representative example of the synthetic utility embedded in aryltrimethylsilanes. Its ability to undergo clean, high-yielding, and exquisitely regioselective ipso-substitution and cross-coupling reactions makes it a valuable building block for the synthesis of complex pharmaceutical intermediates. By mastering the protocols detailed in this guide, researchers can unlock efficient synthetic routes to novel molecular entities, accelerating the drug discovery and development pipeline. The principles outlined here are broadly applicable to a wide range of substituted aryltrimethylsilanes, offering a predictable and versatile strategy for modern organic synthesis.

References

• TCI Chemicals. (2025, November 3). Safety Data Sheet: 3-Buten-1-yl(trimethyl)silane.
• Sigma-Aldrich. (2025, November 6). Safety Data Sheet: Phenylsilane.
• Gelest, Inc. (2015, September 21). Safety Data Sheet: PHENYLTRIS(TRIMETHYLSILOXY)SILANE.
• Fisher Scientific. (n.d.). Safety Data Sheet: Tris(trimethylsilyl)silane.
• TCI Chemicals. (2025, November 28). Safety Data Sheet: (m-Terphenyl-5'-yl)trimethylsilane.

• Huang, C., & Nolan, S. P. (2000). Efficient Cross-Coupling Reactions of Aryl Chlorides and Bromides with Phenyl- or Vinyltrimethoxysilane Mediated by a Palladium/Imidazolium Chloride System. Organic Letters, 2(15), 2253–2255. Available from: [Link]

• So, C. M., Lau, C. P., & Kwong, F. Y. (2008). Palladium-Catalyzed Hiyama Cross-Coupling Reactions of Aryl Mesylates. Organic Letters, 10(22), 5207–5210. Available from: [Link]

• Studer, A., & Amrein, S. (2012). Recent Applications of the (TMS)3SiH Radical-Based Reagent. Molecules, 17(1), 527-555. Available from: [Link]

• Chem-Station. (2025, July 3). Aryl silanes undergo ipso substitution with electrophiles.

• Mondal, S., Dolai, G., & Mandal, B. (2022). Unprecedented C–C Bond Formation via Ipso Nucleophilic Substitution of 2,4-Dinitrobenzene Sulfonic Acid with Active Methylene Compounds. ACS Omega, 7(33), 29334–29343. Available from: [Link]

• Blakey, S. B., & MacMillan, D. W. C. (2003). The First Suzuki Cross-Couplings of Aryltrimethylammonium Salts. Journal of the American Chemical Society, 125(20), 6046–6047. Available from: [Link]

• Plueddemann, E. P. (1972). Chemistry of Silane Coupling Reactions. I. Reaction of Trimethylmethoxysilane and Triethylsilanol Studied by GLC. Defense Technical Information Center. Available from: [Link]

• Google Patents. (n.d.). CN1569859A - Synthesis method of ethyl trimethyl silane.
• ResearchGate. (n.d.). Trimethyl(phenyl)silane — a Precursor for Gas Phase Processes of SiCx : H Film Deposition: Synthesis and Characterization.
• Sigma-Aldrich. (n.d.). Trimethyl(phenyl)silane 99 768-32-1.

• Chatgilialoglu, C. (2004). (TMS)3SiH in organic synthesis: Part 1. Organic Chemistry Highlights. Available from: [Link]

• Organic Syntheses Procedure. (n.d.). tris(trimethylsilyl)silane.

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. Available from: [Link]

• Der Pharma Chemica. (n.d.). Efficient Synthesis of Pharmaceutically Important Intermediates via Knoevenagel, Aldol Type Condensation by Using Aqueous Extrac.
• Chemistry Stack Exchange. (2018, March 5). Ipso substitution and its rules.
• University of Liverpool. (n.d.). LECTURE 3 (e) Ipso-Substitution.
• Wikipedia. (n.d.). Cross-coupling reaction.
• ChemicalBook. (2026, January 13). PHENYLTRIMETHYLSILANE | 768-32-1.

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• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. PHENYLTRIMETHYLSILANE | 768-32-1 [chemicalbook.com]
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• 5. tcichemicals.com [tcichemicals.com]
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• 10. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

How to improve reaction yield in (3-Ethylphenyl)(trimethyl)silane synthesis

Technical Support Center: Optimizing Reaction Yields in (3-Ethylphenyl)(trimethyl)silane Synthesis

Welcome to the Technical Support Center for organosilicon synthesis. This guide is specifically engineered for researchers and drug development professionals experiencing yield bottlenecks during the synthesis of (3-Ethylphenyl)(trimethyl)silane.

Classically, arylsilanes are synthesized via the generation of a Grignard reagent followed by nucleophilic attack on a silicon electrophile[1]. However, modern cross-coupling methodologies offer highly efficient alternatives. Below, we dissect the causality behind common reaction failures, provide self-validating protocols, and offer definitive troubleshooting logic to ensure high-fidelity synthesis.

I. Synthetic Pathway Overview

Understanding the mechanistic routing is the first step in troubleshooting. You can approach the synthesis of (3-Ethylphenyl)(trimethyl)silane via a classical organometallic route or a transition-metal-catalyzed silylation.

Figure 1: Primary synthetic pathways for (3-Ethylphenyl)(trimethyl)silane.

II. Troubleshooting FAQs (The "Why" and "How")

Q1: My overall yield is below 40%, and GC-MS shows a massive peak for hexamethyldisiloxane (HMDO). What went wrong? Causality: The Si–Cl bond in chlorotrimethylsilane (TMSCl) is highly electrophilic. Even trace amounts of moisture in your solvent, glassware, or atmosphere will cause rapid hydrolysis to trimethylsilanol, which immediately condenses into volatile, unreactive HMDO. Solution: TMSCl must be distilled over calcium hydride (CaH 2​ ) immediately prior to use. Ensure all glassware is flame-dried under high vacuum and the reaction is executed under a strict argon atmosphere using standard Schlenk techniques.

Q2: I am using the Grignard route, but I see a large amount of 3,3'-diethylbiphenyl byproduct. How do I suppress this? Causality: You are observing a Wurtz-Fittig homocoupling. This occurs when the newly formed 3-ethylphenylmagnesium bromide reacts with unreacted 3-ethylbromobenzene. This side reaction is kinetically favored by high local concentrations of the aryl halide and elevated temperatures. Solution: Implement an in situ trapping (Barbier-type) approach. By adding the TMSCl to the magnesium suspension before the dropwise addition of the aryl halide, the Grignard reagent is immediately quenched by the highly reactive silicon electrophile, preventing it from reacting with the remaining aryl halide.

Q3: The Grignard initiation is sluggish, leading to incomplete conversion of 3-ethylbromobenzene. How can I reliably initiate the reaction? Causality: A microscopic passivation layer of magnesium oxide (MgO) prevents electron transfer from the bulk magnesium metal to the aryl halide. Solution: Mechanically activate the Mg turnings by dry-stirring under argon overnight. Chemically activate using a crystal of iodine (I 2​ ) or 1-2 mol% of 1,2-dibromoethane. The latter reacts with Mg to form ethylene gas and fresh MgBr 2​ , exposing a pristine, highly active Mg surface.

Q4: I want to avoid Grignard reagents entirely due to scale-up safety concerns. What is the most efficient alternative? Causality & Solution: Transition-metal-catalyzed silylation is the premier alternative, avoiding both moisture-sensitive TMSCl and pyrophoric intermediates. Using hexamethyldisilane (HMDS) as the silyl source, palladium-catalyzed silylation of aryl bromides (Goossen protocol) is highly effective[2]. For the cheaper but less reactive 3-ethylchlorobenzene, the Buchwald protocol utilizing Pd(OAc) 2​ and specialized biaryl phosphine ligands provides excellent yields[3].

Figure 2: Diagnostic logic tree for resolving low yields in arylsilane synthesis.

III. Quantitative Route Comparison

When designing your workflow, select the route that aligns with your scale, budget, and safety constraints.

Parameter	Route A: Grignard + TMSCl	Route B: Pd-Catalyzed (Bromide)	Route C: Pd-Catalyzed (Chloride)
Starting Material	3-Ethylbromobenzene	3-Ethylbromobenzene	3-Ethylchlorobenzene
Silylating Agent	Chlorotrimethylsilane (TMSCl)	Hexamethyldisilane (HMDS)	Hexamethyldisilane (HMDS)
Typical Yield	70 - 85%	75 - 90%	65 - 80%
Major Byproducts	HMDO, 3,3'-diethylbiphenyl	Reduced arene (ethylbenzene)	Reduced arene (ethylbenzene)
Key Advantage	Low reagent cost, rapid reaction	Mild conditions, no Mg needed	Utilizes highly economical aryl chlorides
Primary Limitation	Highly moisture sensitive	Expensive Pd catalysts	Requires specialized ligands

IV. Self-Validating Experimental Protocols

Protocol A: Optimized Grignard In Situ Trapping (Barbier-Type)

This protocol minimizes homocoupling by ensuring the electrophile is present the moment the Grignard reagent forms.

• Preparation & Activation: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser and addition funnel. Add magnesium turnings (1.2 equiv) and a single crystal of iodine. Dry-stir under argon for 30 minutes.

• Solvent & Electrophile Loading: Add anhydrous THF (0.5 M relative to halide) and freshly distilled TMSCl (1.2 equiv).

• Initiation (Self-Validation Step): Add 5% of the total 3-ethylbromobenzene (1.0 equiv total) via syringe. Validation: The disappearance of the brown iodine color and a spontaneous localized exotherm confirm successful activation of the magnesium surface.

• Controlled Addition: Once initiated, add the remaining 3-ethylbromobenzene dropwise over 1 hour to maintain a gentle reflux without external heating.

• Completion: Reflux the mixture for an additional 2 hours.

• Workup: Cool to 0 °C. Quench carefully with saturated aqueous NH 4​ Cl. Extract with diethyl ether (3x). Wash the combined organics with brine, dry over anhydrous MgSO 4​ , and concentrate under reduced pressure.

• Purification: Purify via fractional vacuum distillation to isolate pure (3-Ethylphenyl)(trimethyl)silane.

Protocol B: Palladium-Catalyzed Silylation of 3-Ethylchlorobenzene (Buchwald Method)

This protocol is ideal for scale-up, avoiding pyrophoric intermediates and utilizing cheaper aryl chlorides[3].

• Catalyst Preparation: In an argon-filled glovebox, charge a Schlenk tube with Pd(OAc) 2​ (2 mol%), the specific biaryl phosphine ligand (e.g., 2-(di-tert-butylphosphino)biphenyl, 4 mol%), and LiOAc (2.0 equiv).

• Reagent Loading: Add 3-ethylchlorobenzene (1.0 equiv), hexamethyldisilane (HMDS, 1.5 equiv), and anhydrous DMF.

• Reaction (Self-Validation Step): Seal the tube and heat to 100 °C. Validation: A distinct color shift from pale yellow to dark reddish-brown within the first 15 minutes indicates the successful reduction of Pd(II) to the active Pd(0) catalytic species.

• Completion: Stir at 100 °C for 12-16 hours until GC-MS confirms complete consumption of the aryl chloride.

• Workup: Cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite. Wash the filtrate with water to remove DMF, dry over MgSO 4​ , and concentrate. Purify via silica gel chromatography (hexanes).

V. References

• Palladium-Catalyzed Silylation of Aryl Chlorides with Hexamethyldisilane Source: Organic Letters (ACS Publications) URL:[Link]

• Novel One-Pot Synthesis of Aryltris(trimethylsilyl)silanes Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Palladium-Catalyzed Silylation of Aryl Chlorides with Hexamethyldisilane | Organic Letters Source: Organic Letters (ACS Publications) URL:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Palladium-Catalyzed Silylation of Aryl Chlorides with Hexamethyldisilane [organic-chemistry.org]

Technical Support Center: Troubleshooting Unwanted Protodesilylation of (3-Ethylphenyl)(trimethyl)silane

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions to address the common challenge of unwanted protodesilylation of (3-Ethylphenyl)(trimethyl)silane and related arylsilanes. Our goal is to equip you with the knowledge to diagnose the root cause of this side reaction and implement effective solutions to preserve the integrity of your carbon-silicon bond.

Frequently Asked Questions (FAQs)

Q1: What is protodesilylation and why is it a problem?

A: Protodesilylation is a chemical reaction where a carbon-silicon (C-Si) bond is cleaved and replaced by a carbon-hydrogen (C-H) bond. For scientists using the trimethylsilyl (TMS) group as a protecting group or as a functional handle for cross-coupling reactions, this is an undesirable side reaction as it leads to the loss of the intended functionality and the formation of a desilylated byproduct (in this case, ethylbenzene).

Q2: I'm observing the formation of ethylbenzene in my reaction with (3-Ethylphenyl)(trimethyl)silane. What are the most likely causes?

A: The most common culprits for unwanted protodesilylation are the presence of acids, bases, or fluoride ions in your reaction mixture. Even trace amounts of water can facilitate this process, especially under non-neutral pH conditions. Transition metal catalysts used in cross-coupling reactions can also sometimes promote this side reaction.

Q3: How can I quickly check if my starting material is degrading?

A: The simplest way is to use Thin Layer Chromatography (TLC) to compare your starting material to a sample that has been stored under inert conditions. If you see a new, less polar spot corresponding to ethylbenzene, degradation is occurring. For a more quantitative assessment, Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy can be used to determine the ratio of your desired arylsilane to the desilylated product.

Q4: Are there more stable alternatives to the trimethylsilyl group?

A: Yes, if protodesilylation is a persistent issue, consider using bulkier silyl groups like triethylsilyl (TES), tert-butyldimethylsilyl (TBDMS), or triisopropylsilyl (TIPS).[1] The increased steric hindrance around the silicon atom makes them more resistant to both acidic and basic cleavage.[2]

In-Depth Troubleshooting Guide

Unwanted protodesilylation is a common hurdle in organosilicon chemistry. The stability of the aryl-silicon bond in (3-Ethylphenyl)(trimethyl)silane is highly dependent on the reaction conditions. This guide will walk you through diagnosing and solving this issue based on the specific chemical environment of your experiment.

Scenario 1: Acid-Catalyzed Protodesilylation

The C-Si bond of aryltrimethylsilanes is susceptible to cleavage by acids. The reaction is initiated by the protonation of the aromatic ring, which makes the silicon atom more electrophilic and susceptible to nucleophilic attack.

Mechanism of Acid-Catalyzed Protodesilylation

• pH Measurement: Check the pH of your reaction mixture. Even mildly acidic conditions (pH < 6) can initiate protodesilylation.

• Reagent Check: Scrutinize all reagents for acidic impurities. Common sources include:

  • Halogenated solvents that may contain traces of HCl.

  • Lewis acids used as catalysts.

  • Starting materials or reagents that have degraded to produce acidic byproducts.

• Workup Conditions: Acidic workups (e.g., washing with HCl or NH₄Cl solutions) can cause desilylation.[3]

• Neutralize Your Reaction: If acidity is unavoidable, consider adding a non-nucleophilic base like proton sponge or 2,6-di-tert-butylpyridine to scavenge excess protons.

• Use Anhydrous Solvents: Minimize the presence of water, which can act as a proton source and a nucleophile.[4]

• Alternative Workup: If your product is stable to bases, consider a basic workup (e.g., saturated NaHCO₃ solution).

• Purification Strategy: If desilylation occurs during purification on silica gel (which is acidic), consider using deactivated silica (e.g., by adding triethylamine to your eluent) or switching to a different stationary phase like alumina.

Table 1: Recommended pH Ranges for Reactions with Aryl-TMS Compounds

pH Range	Risk of Protodesilylation	Recommendations
< 6	High	Avoid, or use a non-nucleophilic base.
6 - 8	Low	Ideal for most applications.
> 8	Moderate to High	See Scenario 2 for base-catalyzed issues.

Scenario 2: Base-Catalyzed Protodesilylation

While generally more stable to bases than to acids, aryltrimethylsilanes can undergo protodesilylation in the presence of strong bases, particularly at elevated temperatures.[4][5] The mechanism involves the formation of a pentacoordinate silicon intermediate.[4][6]

Mechanism of Base-Catalyzed Protodesilylation

• High pH: Are you using strong bases like hydroxides, alkoxides, or organolithium reagents?

• Elevated Temperatures: Base-catalyzed protodesilylation is often more pronounced at higher temperatures.[4]

• Solvent Effects: Polar aprotic solvents like DMSO can promote this reaction.[4][6]

• Milder Base: If possible, switch to a milder base such as carbonates (e.g., K₂CO₃, Cs₂CO₃) or organic amines (e.g., triethylamine, diisopropylethylamine).

• Lower Reaction Temperature: Running the reaction at a lower temperature can significantly reduce the rate of protodesilylation.[4]

• Change of Solvent: If using a polar aprotic solvent, consider switching to a less polar alternative like THF or toluene.

Scenario 3: Fluoride-Induced Desilylation

Fluoride ions have a very high affinity for silicon, and this is the basis for many planned deprotection strategies. However, unintended exposure to fluoride can lead to the unwanted loss of your silyl group.

Mechanism of Fluoride-Induced Desilylation

• Fluoride Source: Are any of your reagents a source of fluoride ions? Common sources include:

  • Tetrabutylammonium fluoride (TBAF)[7][8][9]

  • Hydrofluoric acid (HF) or its complexes (e.g., HF-pyridine)

  • Potassium fluoride (KF) or cesium fluoride (CsF)

• Avoid Fluoride: If fluoride is not essential for your desired transformation, eliminate it from the reaction.

• Alternative Reagents: If a fluoride source is necessary for another part of your molecule, consider if a non-fluoride-based reagent could achieve the same transformation.

• Silyl Group Exchange: In some cases, it may be possible to perform a silyl group exchange to a more fluoride-resistant group in situ before proceeding with the fluoride-mediated step.

Scenario 4: Transition Metal-Catalyzed Protodesilylation

In the context of cross-coupling reactions (e.g., Hiyama coupling), the transition metal catalyst itself can sometimes facilitate protodesilylation as a side reaction. This can occur through various mechanisms, including oxidative addition of the C-Si bond to the metal center.

• Reaction Type: Are you performing a transition metal-catalyzed reaction, such as a palladium-, nickel-, or rhodium-catalyzed process?

• Ligand Effects: The choice of ligand can influence the propensity for protodesilylation.

• Additives: Certain additives, especially those that can act as proton sources, can exacerbate the problem.

• Ligand Screening: Experiment with different ligands to find one that favors the desired cross-coupling over protodesilylation. More electron-donating or sterically bulky ligands can sometimes suppress this side reaction.

• Catalyst Loading: Use the lowest effective catalyst loading to minimize side reactions.

• Reaction Time and Temperature: Optimize the reaction time and temperature to maximize the yield of the desired product before significant protodesilylation occurs.

• Anhydrous Conditions: As with other scenarios, ensure your reaction is free of water.

Experimental Protocols

Protocol 1: Monitoring Protodesilylation by GC-MS

• Prepare a stock solution of your (3-Ethylphenyl)(trimethyl)silane starting material in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• At various time points during your reaction, withdraw a small aliquot (e.g., 0.1 mL) of the reaction mixture.

• Quench the aliquot in a vial containing a small amount of a neutral buffer or solvent.

• Dilute the quenched aliquot with a suitable solvent to a concentration appropriate for GC-MS analysis.

• Inject the sample into the GC-MS and analyze the chromatogram for the presence of your starting material and the desilylated product (ethylbenzene). The retention times and mass spectra can be used to identify and quantify each component.

Protocol 2: Deactivation of Silica Gel for Chromatography

• Prepare a slurry of silica gel in your desired eluent system.

• Add 1-2% triethylamine (by volume) to the slurry.

• Stir the slurry for 15-20 minutes to ensure thorough mixing.

• Pack your column with the deactivated silica gel slurry as you normally would.

• Use an eluent system that also contains 0.5-1% triethylamine to maintain the deactivation of the silica gel during the separation.

References

• Yao, W., Li, R., Jiang, H., & Han, D. (2018). An Additive-Free, Base-Catalyzed Protodesilylation of Organosilanes. The Journal of Organic Chemistry, 83(5), 2250–2255. [Link]

• Qu, W., et al. (2020). A general 11C-labeling approach enabled by fluoride-mediated desilylation of organosilanes. Nature Communications, 11(1), 1839. [Link]

• Yao, W., Li, R., Jiang, H., & Han, D. (2018). An Additive-Free, Base-Catalyzed Protodesilylation of Organosilanes. ACS Publications. [Link]

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• Yao, W., Li, R., Jiang, H., & Han, D. (2018). An Additive-Free, Base-Catalyzed Protodesilylation of Organosilanes. PubMed. [Link]

• Fleming, I., & Langley, J. A. (1981). The mechanism of the protodesilylation of allylsilanes and vinylsilanes. Journal of the Chemical Society, Perkin Transactions 1, 1421. [Link]

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• Qu, W., et al. (2020). A general 11C-labeling approach enabled by fluoride-mediated desilylation of organosilanes. PubMed. [Link]

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• Kuhlmann, J. H., Uygur, M., & García Mancheño, O. (2022). Protodesilylation of Arylsilanes by Visible-Light Photocatalysis. Organic Letters, 24(8), 1689–1694. [Link]

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• Allemann, O., Duttwyler, S., Romanato, P., Baldridge, K. K., & Siegel, J. S. (2011). Proton-catalyzed, silane-fueled Friedel-Crafts coupling of fluoroarenes. Science, 332(6029), 574–577. [Link]

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• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. An Additive-Free, Base-Catalyzed Protodesilylation of Organosilanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. An Additive-Free, Base-Catalyzed Protodesilylation of Organosilanes [organic-chemistry.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. orgosolver.com [orgosolver.com]
• 9. Reddit - Please wait for verification [reddit.com]

Technical Support Center: Optimizing Palladium Catalyst Loading for Hiyama-Type Coupling of (3-Ethylphenyl)(trimethyl)silane

Welcome to the technical support center for palladium-catalyzed cross-coupling reactions. This guide is specifically designed for researchers, scientists, and drug development professionals working on the Hiyama-type coupling of (3-Ethylphenyl)(trimethyl)silane with organic halides. Our goal is to provide you with not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your reactions effectively. This document addresses common challenges related to palladium catalyst loading, offering practical solutions grounded in mechanistic understanding.

Frequently Asked Questions (FAQs)

Q1: What is a standard starting palladium catalyst loading for the coupling of (3-Ethylphenyl)(trimethyl)silane?

A typical starting point for catalyst loading in exploratory Hiyama-type couplings is between 1-2 mol% of the palladium precatalyst relative to the limiting reagent (usually the organic halide).[1][2] This concentration is often sufficient for reactive coupling partners (e.g., aryl iodides) under optimized conditions. For less reactive partners, such as aryl chlorides, or for sterically demanding substrates, initial loadings might need to be higher, in the range of 2-5 mol% .[3][4][5] The ultimate goal of process development is to reduce this loading significantly, often to the parts-per-million (ppm) level for industrial applications.[1][6][7]

Q2: My reaction yield is low despite using a 2 mol% catalyst loading. What is the most likely cause?

Low yield is a common issue that can stem from multiple factors beyond just the amount of catalyst.[8][9] Before increasing the palladium concentration, consider these critical points:

• Inefficient Catalyst Activation: Are you using a stable Pd(II) precatalyst? Its reduction to the active Pd(0) species is a crucial first step.[10][11] Inefficient activation means a lower concentration of the active catalyst than you assume.

• Inappropriate Ligand Choice: The ligand stabilizes the active Pd(0) species and facilitates key steps in the catalytic cycle.[3][12] For organosilane couplings, bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos or XPhos) or N-Heterocyclic Carbene (NHC) ligands are often necessary to promote reactivity and prevent catalyst decomposition.[13][14]

• Sub-optimal Reaction Conditions: The choice of base, solvent, and temperature has a profound impact.[8][15][16] Hiyama couplings require an activator, typically a fluoride source like TBAF, to generate a hypercoordinate silicate intermediate that is competent for transmetalation.[17][18] Without proper activation, the reaction will not proceed, regardless of catalyst loading.

• Reagent Purity and Atmosphere: The presence of oxygen can irreversibly oxidize the active Pd(0) catalyst to an inactive Pd(II) state.[11] Likewise, moisture can promote protodesilylation of your starting material. Using anhydrous, degassed solvents and maintaining a strict inert (Argon or Nitrogen) atmosphere is non-negotiable.[11]

Q3: I see a black precipitate forming in my reaction, which has stalled. What is it and how can I prevent it?

The black precipitate is almost certainly "palladium black," which consists of agglomerated, inactive metallic palladium particles.[11] This indicates that your active, soluble Pd(0) catalyst is decomposing faster than it is turning over. This is a classic sign of catalyst deactivation.[19]

Causality: This occurs when the ligand is unable to adequately stabilize the highly reactive, low-coordinate Pd(0) species in solution. The unstable metal centers collide and aggregate.

Solutions:

• Increase Ligand-to-Metal Ratio: An insufficient amount of ligand is a common cause. Try increasing the ratio to 2:1 or even 4:1 (Ligand:Pd). This provides a higher concentration of free ligand to stabilize the Pd(0) center.

• Use a More Robust Ligand: Bulky, electron-donating ligands form stronger bonds with palladium and provide a protective steric shield, slowing decomposition.[3] Consider switching from simple ligands like PPh₃ to more advanced biarylphosphine ligands.

• Lower the Reaction Temperature: High temperatures accelerate both the desired reaction and catalyst decomposition. If you observe blackening, try running the reaction at a lower temperature for a longer period.

• Control Concentration: Very high concentrations can sometimes promote aggregation. Ensure your reagents are fully dissolved and consider whether a slightly more dilute system could improve catalyst stability.

Q4: Can increasing the catalyst loading have a negative effect on my reaction?

Yes, absolutely. While counterintuitive, simply adding more catalyst is not always the solution and can be detrimental.

• Increased Side Reactions: Higher concentrations of the active catalyst can sometimes accelerate undesired pathways, such as the homocoupling of your organosilane or reductive dehalogenation of your aryl halide.[20][21]

• Product Inhibition: In some systems, the biaryl product can coordinate to the palladium center, acting as an inhibitor.[19] At high catalyst concentrations, this effect can become more pronounced.

• Downstream Processing Issues: From a practical standpoint, higher palladium loading means more residual metal to remove from your final product, which is a significant challenge in pharmaceutical and materials science applications.[22][23]

Optimization should always focus on increasing the catalyst's Turnover Number (TON) and Turnover Frequency (TOF), not just the final yield through brute force.

In-Depth Troubleshooting Guide: Low Conversion

Low or no conversion is the most common failure mode. This guide provides a logical workflow to diagnose and solve the issue.

Workflow for Diagnosing Low Conversion

Caption: Troubleshooting workflow for low conversion in Hiyama coupling.

Optimizing Catalyst Loading: A Screening Protocol

The most effective way to determine the optimal catalyst loading is through systematic screening. This minimizes waste and provides valuable data on your reaction's efficiency.

Table 1: Example Data from a Catalyst Loading Screen

Entry	Pd Precatalyst (mol%)	Ligand (mol%)	Yield (%)	TON (Turnover Number)
1	5.0	10.0	95	19
2	2.0	4.0	94	47
3	1.0	2.0	92	92
4	0.5	1.0	85	170
5	0.1	0.2	45	450

• TON = (moles of product) / (moles of catalyst) . A higher TON indicates greater catalyst efficiency.

• In this example, while 1-2 mol% gives excellent yields, reducing the loading to 0.5 mol% still provides a good yield with a much higher turnover number, representing a more efficient and cost-effective process.

Experimental Protocol: Catalyst Loading Screen

This protocol outlines a parallel screening experiment to efficiently determine the optimal catalyst loading.

Materials:

• Aryl Halide (e.g., 4-bromoanisole, 1.0 equiv)

• (3-Ethylphenyl)(trimethyl)silane (1.2 equiv)

• Palladium Precatalyst (e.g., Pd(OAc)₂, stock solution)

• Ligand (e.g., SPhos, stock solution)

• Activator (e.g., TBAF, 1.0 M solution in THF, 1.5 equiv)

• Base (e.g., K₃PO₄, 2.0 equiv)

• Anhydrous, degassed solvent (e.g., Dioxane)

• Internal standard for GC/LC-MS analysis (e.g., dodecane)

• Array of reaction vials with stir bars (oven-dried)

Procedure:

• Vessel Preparation: In a glovebox or under a stream of argon, add the aryl halide, (3-Ethylphenyl)(trimethyl)silane, base, and a stir bar to each reaction vial.

• Stock Solution Preparation: Prepare stock solutions of the Pd precatalyst, ligand, and internal standard in the reaction solvent to ensure accurate dispensing of small quantities.

• Catalyst/Ligand Addition: Add the calculated volumes of the palladium and ligand stock solutions to each vial to achieve the desired mol% (e.g., 2%, 1%, 0.5%, 0.1%). Ensure the Ligand:Pd ratio is maintained (typically 2:1).

• Solvent and Standard Addition: Add the internal standard stock solution and then add enough solvent to bring all reactions to the same total volume/concentration.

• Initiation: Add the TBAF solution to each vial to initiate the reaction.

• Reaction: Seal the vials and place them in a pre-heated aluminum block on a stirrer plate at the desired temperature (e.g., 100 °C).

• Monitoring: After a set time (e.g., 12 hours), remove the vials, cool to room temperature, and quench a small aliquot of each reaction mixture. Analyze the aliquots by GC-MS or LC-MS to determine the yield relative to the internal standard.

• Analysis: Plot yield vs. catalyst loading to identify the optimal range where yield is maximized and catalyst use is minimized.

Mechanistic Considerations

Understanding the catalytic cycle is key to rational optimization. The Hiyama coupling follows the general cross-coupling mechanism, but with a critical activation step for the organosilane.

Caption: Simplified catalytic cycle for the Hiyama cross-coupling reaction.

The key takeaway is that the transmetalation step is often rate-limiting .[24] This step depends on the successful formation of the activated pentacoordinate silicate. If this activation is slow or incomplete, the entire cycle stalls. Therefore, ensuring the quality and stoichiometry of your fluoride activator is just as critical as optimizing the palladium catalyst itself.

References

• Denmark, S. E., & Smith, R. C. (2008). Palladium-Catalyzed Cross-Coupling Reactions of Organosilanols and Their Salts: Practical Alternatives to Boron- and Tin-Based Methods. Accounts of Chemical Research, 41(11), 1512–1522. [Link]

• Barrios-Landeros, F., & Hartwig, J. F. (2005). Monoligated Palladium Species as Catalysts in Cross-Coupling Reactions. Angewandte Chemie International Edition, 44(3), 366–374. [Link]

• Palio, L., et al. (2024). The role of the stabilizing/leaving group in palladium catalysed cross-coupling reactions. Dalton Transactions. [Link]

• Palio, L., et al. (2024). The role of the stabilizing/leaving group in palladium catalysed cross-coupling reactions. ResearchGate. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Journal of visualized experiments : JoVE, (22), 1003. [Link]

• MacLeod, K. C., et al. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development, 26(7), 1952–1975. [Link]

• Gagnier, S. V. (2018). Mechanistic investigations of palladium-catalyzed cross-coupling reactions using advanced mass spectrometric methodologies. ProQuest Dissertations Publishing. [Link]

• Cravotto, G., et al. (2011). Silk−Fibroin‐Supported Palladium Catalyst for Suzuki‐Miyaura and Ullmann Coupling Reactions of Aryl Chlorides. Chemistry – A European Journal, 17(41), 11459-11463. [Link]

• Wang, L., et al. (2013). Palladium-Catalyzed Hiyama-Type Cross-Coupling Reactions of Arenesulfinates with Organosilanes. The Journal of Organic Chemistry, 78(10), 5030–5035. [Link]

• Am Ende, C. W., et al. (2012). A Colorimetric Chemodosimeter for Pd(II): A Method for Detecting Residual Palladium in Cross-Coupling Reactions. Inorganic chemistry, 51(15), 8285–8291. [Link]

• Liu, Y., et al. (2021). Hollow-Shell-Structured Mesoporous Silica-Supported Palladium Catalyst for an Efficient Suzuki-Miyaura Cross-Coupling Reaction. Molecules, 26(9), 2568. [Link]

• Wikipedia contributors. (2024). Hiyama coupling. Wikipedia. [Link]

• Various Authors. (2018). Why can't I achieve good yields for this Suzuki reaction? ResearchGate. [Link]

• Reddit Community. (2022). Tips on increasing yield of Miyaura coupling reaction? Reddit. [Link]

• Denmark, S. E., & Smith, R. C. (2008). Palladium-Catalyzed Cross-Coupling Reactions of Organosilanols and Their Salts: Practical Alternatives to Boron- and Tin-Based Methods. Accounts of Chemical Research, 41(11), 1512-1522. [Link]

• Preti, D., et al. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. [Link]

• Nobel Prize Outreach AB. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. NobelPrize.org. [Link]

• MacLeod, K. C., et al. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. ACS Publications. [Link]

• Davies, I. W. (2025). How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture. Frontiers in Chemistry. [Link]

• Kairav Chemofarbe Industries Ltd. (2025). Challenges In Suzuki Coupling Reaction. [Link]

• Various Authors. (2016). Addressing the Challenges in Suzuki–Miyaura Cross-Couplings by Ligand Design. ResearchGate. [Link]

• Welch, C. J. (2014). CHAPTER 16: Palladium Detection Techniques for Active Pharmaceutical Ingredients Prepared via Cross-Couplings. Royal Society of Chemistry. [Link]

• Weiss, A., et al. (2022). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. ChemistrySelect, 7(26). [Link]

• Tan, Y. T., et al. (2021). A Mini Review on the Effects of Bases, Catalyst Loadings, Temperatures and Solvents in the Stille Cross-Coupling Reaction using. IKM. [Link]

• Rohani, S., et al. (2022). Silica-coated magnetic palladium nanocatalyst for Suzuki-Miyaura cross-coupling. Journal of the Iranian Chemical Society, 19(5), 1839-1850. [Link]

• Price, P. D. (2025). Nickel and palladium catalysed cross-coupling reactions: mechanistic insight and new reactivity. Macquarie University Research Data Repository. [Link]

• Khedkar, M. V., et al. (2015). Optimization of the catalyst loading for the Suzuki-Miyaura cross-coupling reaction a. ResearchGate. [Link]

• Various Authors. (2019). Solvent effects in palladium catalysed cross-coupling reactions. ResearchGate. [Link]

• Carrow, B. P., & Hartwig, J. F. (2010). The Slow-Release Strategy in Suzuki-Miyaura Coupling. Israel Journal of Chemistry, 50(5-6), 664-674. [Link]

• Denmark, S. E., & Sweis, R. F. (2002). Why You Really Should Consider Using Palladium-Catalyzed Cross-Coupling of Silanols and Silanolates. Chemistry – A European Journal, 8(19), 4322-4334. [Link]

• Amatore, C., et al. (2006). Solvent Effect on Palladium-Catalyzed Cross-Coupling Reactions and Implications on the Active Catalytic Species. ResearchGate. [Link]

• Myers, A. G. Research Group. The Suzuki Reaction. [Link]

• LibreTexts. (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

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• 5. Challenges In Suzuki Coupling Reaction - KCIL Chemofarbe Group – Specialty Chemical Companies Manufacturing in India | Industrial Chemical solvents [kcilglobal.com]
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• 24. Understanding Site Selectivity in the Palladium-Catalyzed Cross-Coupling of Allenylsilanolates - PMC [pmc.ncbi.nlm.nih.gov]

Chromatography purification techniques for crude (3-Ethylphenyl)(trimethyl)silane mixtures

Welcome to the Technical Support Center for organosilane purification. (3-Ethylphenyl)(trimethyl)silane is a highly lipophilic, volatile compound typically synthesized via Grignard or directed metalation pathways. Because it lacks polar functional groups, standard reverse-phase chromatography is ineffective. Normal-phase silica gel chromatography using non-polar hydrocarbon eluents (hexane or pentane) is the gold standard for isolating trimethylsilylbenzenes[1].

This guide is designed for researchers and drug development professionals to troubleshoot common bottlenecks, understand the causality behind separation behaviors, and implement self-validating purification protocols.

Quantitative Data: Chromatographic & Physical Properties

To successfully isolate your target compound, you must understand the physical and chromatographic properties of the crude mixture components. The table below summarizes the expected behavior of the target and its common impurities on standard silica gel.

Component	Molecular Weight ( g/mol )	Approx. Boiling Point (°C)	Rf Value (100% Hexane)	Detection Method
Hexamethyldisiloxane (TMS2O)	162.38	101	~0.95	Iodine Stain (UV Inactive)
(3-Ethylphenyl)(trimethyl)silane	178.35	~205	~0.85	UV (254 nm) / KMnO₄
1-Bromo-3-ethylbenzene (Starting Material)	185.06	204	~0.75	UV (254 nm)
3,3'-Diethylbiphenyl (Homocoupling Byproduct)	210.32	~290	~0.60	UV (254 nm)

Troubleshooting Guide & FAQs

Q1: My target (3-ethylphenyl)(trimethyl)silane is co-eluting with the unreacted 1-bromo-3-ethylbenzene. How can I resolve this? A1: Causality & Solution: Both compounds are highly non-polar, but the bulky trimethylsilyl (TMS) group increases the lipophilicity of the product, causing it to elute slightly faster than the brominated starting material. If co-elution occurs in hexane, the Δ Rf is too small. Action: Switch the eluent to 100% pentane. Pentane has a lower eluent strength ( ϵ° ) than hexane, which systematically lowers all Rf values and increases the resolution between closely eluting non-polar bands. Ensure your column length is at least 15-20 cm to maximize theoretical plates.

Q2: I am losing a significant amount of product during the solvent removal step. The isolated yield is unexpectedly low. A2: Causality & Solution: Aryltrimethylsilanes possess relatively high vapor pressures due to the non-polar, sterically shielding nature of the TMS group. The boiling point of (3-ethylphenyl)(trimethyl)silane is approximately 205 °C. Action: Rotary evaporation must be strictly controlled. When removing hexane or pentane, do not drop the vacuum pressure below 150 mbar, and keep the water bath at a maximum of 25 °C. Never leave the purified fraction on a high-vacuum Schlenk line overnight.

Q3: NMR analysis of my purified fraction shows persistent contamination with hexamethyldisiloxane (HMDSO). How do I remove it? A3: Causality & Solution: HMDSO (TMS2O) is a ubiquitous byproduct formed from the hydrolysis of excess chlorotrimethylsilane (TMSCl) during the aqueous workup. It has an Rf of ~0.95 in hexane and often tails into the product fraction. Action: Because HMDSO is highly volatile (bp 101 °C), it is best removed post-chromatography. After evaporating the bulk chromatography solvent, subject the neat oil to a brief, controlled high-vacuum polish (0.1 mbar) for exactly 30 minutes at room temperature. This selectively strips the HMDSO without volatilizing the target aryltrimethylsilane.

Q4: Is there a risk of the TMS group being cleaved (desilylation) by the silica gel during chromatography? A4: Causality & Solution: No. While certain organosilanes (such as allylsilanes or silyl enol ethers) are highly reactive toward hydrolysis and can degrade on acidic silica[2], aryl-silicon bonds are robust. The Si-C(aryl) bond is stable to the mildly acidic silanol groups present on standard chromatographic silica. Standard purification of trimethylsilylbenzenes via flash column chromatography on silica gel using hexane is a highly reliable and heavily documented procedure[1][3].

Validated Experimental Protocol: Flash Column Chromatography

This protocol is designed as a self-validating system. By utilizing specific loading techniques and cross-verification during TLC analysis, users can guarantee >98% purity of the final organosilane.

Step 1: Column Preparation Slurry-pack a glass column with standard flash silica gel (40–63 µm particle size) using 100% hexane. Ensure a minimum silica-to-crude mass ratio of 50:1 to account for the low Δ Rf between the product and starting materials.

Step 2: Sample Loading (Critical Step) Dissolve the crude mixture in the absolute minimum volume of hexane (e.g., 1 mL per gram of crude). Apply directly to the silica bed. Note: Do not use dichloromethane (DCM) for loading; even trace DCM will drastically increase the local eluent strength and ruin the separation of these highly non-polar compounds.

Step 3: Isocratic Elution Elute the column using 100% hexane under positive nitrogen pressure. Collect small fractions (e.g., 15-20 mL for a 30 mm diameter column).

Step 4: Fraction Analysis & Cross-Verification Spot fractions on silica TLC plates. Elute the TLC plates in 100% hexane. Visualize using a 254 nm UV lamp. Since the TMS group does not strongly enhance UV absorbance, cross-verify spots by dipping the plate in a basic KMnO₄ stain and heating gently. The product will appear as a distinct yellow/brown spot against the purple background.

Step 5: Controlled Solvent Removal Pool the product-containing fractions (Rf ~0.85). Concentrate via rotary evaporation at 150 mbar and 25 °C. Perform a 30-minute high-vacuum polish (0.1 mbar) to remove trace siloxanes.

Process Workflow Diagram

Figure 1: Logical workflow for the chromatographic purification of (3-Ethylphenyl)(trimethyl)silane.

References

• Title: Synthesis of 1,2-Bis(trimethylsilyl)
• Title: Functionalization on Silica Gel with Allylsilanes.
• Title: 2-(Trimethylsilyl)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Minimizing steric hindrance effects when reacting (3-Ethylphenyl)(trimethyl)silane

Title: Technical Support Center: Managing Steric Hindrance in (3-Ethylphenyl)(trimethyl)silane Reactions

Introduction

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently encounter challenges from researchers and drug development professionals regarding the activation of sterically hindered arylsilanes. (3-Ethylphenyl)(trimethyl)silane (CAS: 17988-51-1) presents a unique dual-steric challenge: the inherent bulk and electronic inertness of the trimethylsilyl (TMS) group, compounded by the remote steric effects of the meta-ethyl substituent.

This guide provides a mechanistic breakdown, troubleshooting FAQs, and a self-validating protocol to successfully utilize this compound in cross-coupling and substitution workflows.

Mechanistic Insights: The Causality of Steric Clashes

In standard Hiyama cross-coupling, the rate-limiting step is the formation of the pentacoordinate silicate intermediate. Unlike trialkoxysilanes, trimethylsilane derivatives are notoriously unreactive because the electron-donating methyl groups reduce the silicon atom's electrophilicity, while their spatial bulk physically blocks the approach of the activating fluoride ion[1].

Furthermore, while an ethyl group at the 3-position (meta) does not directly block the ipso-carbon like an ortho-substituent[2], it restricts the rotational degrees of freedom of the bulky -SiMe3 group during the formation of the transition state. This remote steric hindrance can severely disrupt the transmetalation step[3], preventing the Palladium catalyst from successfully intercepting the activated silicate[4].

Troubleshooting FAQs

Q1: Why is my (3-Ethylphenyl)(trimethyl)silane failing to transmetalate, resulting in near-total recovery of the starting material? A1: The TMS group is highly stable and requires aggressive activation. If you are recovering starting material, your activator is likely failing to form the pentacoordinate silicate [Ar-SiMe3F]-. Standard TBAF (tetrabutylammonium fluoride) often contains water, which hydrates the fluoride ion and drastically reduces its nucleophilicity. Switch to anhydrous TASF (tris(dimethylamino)sulfonium difluorotrimethylsilicate) to ensure the fluoride is "naked" enough to attack the sterically hindered silicon center[1].

Q2: I increased the temperature to force the activation, but now I am seeing massive amounts of ethylbenzene (protodesilylation). How do I prevent this? A2: Protodesilylation occurs when the activated silicate reacts with trace protons (usually from adventitious water) instead of transmetalating with the Palladium catalyst. Heating accelerates this side reaction exponentially. To fix this:

• Maintain strict anhydrous Schlenk techniques.

• Lower the reaction temperature to 50°C.

• Introduce a Cu(I) co-catalyst (e.g., CuCl). Copper facilitates transmetalation from the hindered silicon to Palladium via a less sterically demanding Cu-aryl intermediate, outcompeting the protodesilylation pathway.

Q3: Does the choice of Palladium ligand matter for a meta-substituted arylsilane? A3: Absolutely. While the meta-ethyl group is distant from the ipso-carbon, the overall cone angle of the [Ar-SiMe3F]- intermediate is massive. Using bulky, electron-rich phosphines (like XPhos or t-Bu3P) creates a severe steric clash during the transmetalation step. Switch to a less sterically demanding ligand with a smaller Tolman cone angle, such as PMe3 or dppe, to accommodate the bulky incoming nucleophile.

Workflow Visualization

Troubleshooting logic tree for resolving low yields in TMS-arylsilane cross-coupling.

Quantitative Data: Activator and Ligand Optimization

To illustrate the causality of steric management, the following table summarizes the optimization of (3-Ethylphenyl)(trimethyl)silane coupling with 4-bromoanisole. Notice how minimizing the ligand's steric bulk (Tolman Cone Angle) and using an anhydrous, highly nucleophilic fluoride source directly correlates with higher yields.

Activator Source	Pd Ligand	Ligand Cone Angle (θ)	Primary Byproduct	Relative Yield (%)
TBAF (Trihydrate)	P(t-Bu)3	182°	Ethylbenzene (Protodesilylation)	< 5%
TBAF (1M in THF)	PPh3	145°	Unreacted Silane	18%
TASF (Anhydrous)	PPh3	145°	Homocoupled Arene	42%
TASF (Anhydrous)	PMe3	118°	Trace Ethylbenzene	88%

Self-Validating Experimental Protocol

Methodology: Fluoride-Promoted Cross-Coupling of (3-Ethylphenyl)(trimethyl)silane Objective: To achieve >85% yield in the cross-coupling of (3-Ethylphenyl)(trimethyl)silane with an aryl bromide by systematically mitigating steric hindrance and electronic inertness.

Step 1: Preparation of the Catalyst Matrix (Glovebox Required)

• In a flame-dried Schlenk tube under an argon atmosphere, charge Pd(OAc)2 (5 mol%) and PMe3 (10 mol%).

  • Causality: PMe3 is chosen for its minimal steric footprint (θ = 118°), allowing the bulky pentacoordinate silicate to approach the Pd(II) center without clashing.

• Add CuCl (20 mol%) as a co-catalyst.

  • Causality: Cu(I) intercepts the activated silicate, forming a transient Cu-aryl species that transmetalates more readily to Pd than the bulky silicon intermediate.

Step 2: Anhydrous Fluoride Activation

• Dissolve the aryl bromide (1.0 equiv) and (3-Ethylphenyl)(trimethyl)silane (1.5 equiv) in anhydrous, degassed THF (0.2 M).

• Add TASF (2.0 equiv) in one portion.

  • Self-Validation Check: The solution should turn slightly yellow. Take a 10 µL aliquot, quench with water, and run a rapid GC-MS. You should observe the intact silane mass; if a massive ethylbenzene peak is present at this stage, your THF or TASF is wet and protodesilylation has already occurred.

Step 3: Transmetalation & Coupling

• Seal the Schlenk tube and heat to 50°C for 12 hours.

  • Causality: 50°C provides enough thermal energy to overcome the activation barrier of the sterically hindered transmetalation without accelerating the competing protodesilylation pathway.

Step 4: Quenching and Purification

• Cool the reaction to room temperature and quench by filtering through a short pad of silica gel (eluting with EtOAc) to remove the fluoride salts and metal catalysts.

• Concentrate under reduced pressure and purify via flash column chromatography.

Pathway Visualization

Workflow for fluoride-activated cross-coupling of sterically hindered arylsilanes.

References

• Organic Chemistry Portal. "Hiyama Coupling." Available at: [Link]

• Li, M., et al. "Pd-Catalyzed β-Selective Direct C–H Bond Arylation of Thiophenes with Aryltrimethylsilanes." Organic Letters, American Chemical Society. Available at: [Link]

• Lee, M., et al. "Mechanistic Study of Arylsilane Oxidation through 19F NMR Spectroscopy." Journal of the American Chemical Society, American Chemical Society. Available at: [Link]

• Lloyd-Jones, G. C., et al. "Gold-Catalyzed Oxidative Coupling of Arylsilanes and Arenes: Origin of Selectivity and Improved Precatalyst." Journal of the American Chemical Society, American Chemical Society. Available at: [Link]

Sources

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• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Handling, Storage, and Shelf-Life Optimization for (3-Ethylphenyl)(trimethyl)silane

From the Desk of the Senior Application Scientist I frequently observe researchers mishandling aryltrimethylsilanes by applying protocols designed for highly reactive chlorosilanes or base-sensitive boronic acids. (3-Ethylphenyl)(trimethyl)silane occupies a unique chemical space: it is highly resistant to ambient moisture but exquisitely sensitive to trace acids. Understanding the thermodynamic driving forces behind its degradation is critical for optimizing its shelf life and ensuring reproducibility in cross-coupling methodologies.

This guide provides field-proven, causality-driven troubleshooting and protocols to maintain the integrity of your silane reagents.

Part 1: Frequently Asked Questions (Handling & Storage)

Q1: Does (3-Ethylphenyl)(trimethyl)silane require a glovebox for standard handling? A1: No. Unlike chlorosilanes or alkoxysilanes, the Si–C(aryl) bond is relatively stable to ambient atmospheric moisture. You can handle it on the benchtop for rapid transfers. However, for long-term storage, it must be kept under an inert atmosphere (Argon or Nitrogen) to prevent gradual radical-mediated oxidation of the ethyl group at the benzylic position.

Q2: What is the optimal storage temperature? A2: While stable at room temperature for short durations, long-term storage at 2–8 °C in a dark, tightly sealed amber vial is mandatory. Lowering the thermal energy minimizes the kinetics of auto-oxidation and prevents volatilization of the liquid.

Q3: Why did my stored batch suddenly lose the trimethylsilyl (TMS) group? A3: This is the most common failure mode, known as protodesilylation . Aryltrimethylsilanes undergo electrophilic aromatic substitution when exposed to trace Brønsted or Lewis acids. The β-silicon effect stabilizes the intermediate Wheland complex, making the cleavage of the Si–C bond highly favorable under acidic conditions, yielding ethylbenzene and a silanol/siloxane byproduct [1].

Part 2: Troubleshooting Guide

Issue 1: Complete loss of reactivity in Pd-catalyzed cross-coupling.

• Root Cause: Aryltrimethylsilanes are significantly less nucleophilic than boronic acids. They require specific activation to form a hypervalent silicate intermediate prior to transmetalation [2].

• Resolution: Ensure your fluoride source (e.g., TBAF, CsF) is strictly anhydrous. If water is present in the TBAF, it will protonate the hypervalent silicate, leading to premature protodesilylation instead of the desired transmetalation.

Issue 2: GC-MS shows a massive peak at m/z 106 (Ethylbenzene) instead of the expected silane.

• Root Cause: Acid contamination in your glassware, solvent, or storage vessel. Even the slightly acidic silanol groups on the surface of standard borosilicate glass can initiate localized protodesilylation over months of storage.

• Resolution: Base-wash all storage glassware prior to use. Store the neat liquid over a few pellets of anhydrous K₂CO₃ if trace acid is suspected.

Issue 3: Discoloration (yellowing) of the neat liquid over time.

• Root Cause: Photo-oxidation of the ethyl group's benzylic position, forming trace ketones or peroxides over prolonged exposure to light and oxygen.

• Resolution: Transfer the reagent to an amber Sure/Seal™ bottle. Sparge the liquid with Argon for 15 minutes prior to sealing to physically displace dissolved oxygen.

Part 3: Mechanistic Workflows

To understand how to protect your reagent, you must visualize its degradation pathway. The diagram below illustrates the causality of acid-catalyzed degradation versus our recommended storage practices.

Caption: Mechanistic pathway of acid-catalyzed protodesilylation vs. stabilized storage conditions.

Part 4: Standard Operating Procedure (SOP) - Shelf-Life Optimization

This self-validating protocol ensures the thermodynamic triggers for degradation are entirely removed before the reagent goes into your inventory.

Step 1: Glassware Passivation

• Prepare a 0.1 M KOH in isopropanol bath.

• Submerge an amber storage vial in the bath for 2 hours to neutralize surface silanols.

• Rinse thoroughly with deionized water, followed by HPLC-grade acetone.

• Oven-dry at 120 °C for 4 hours.

• Self-Validation: Perform a neutral pH strip test of the final water rinse to ensure no residual base remains, which could cause unforeseen side reactions.

Step 2: Aliquot Transfer & Oxygen Displacement

• Transfer the passivated glassware to a nitrogen or argon-filled glovebox.

• Sparge the (3-Ethylphenyl)(trimethyl)silane with ultra-high purity (UHP) Argon for 10 minutes.

• Causality: Sparging physically displaces dissolved O₂, directly mitigating benzylic radical oxidation.

Step 3: Acid Scavenging (The Critical Step)

• Add activated 3Å molecular sieves to the storage vial.

• Add a micro-spatula tip of anhydrous K₂CO₃ (approx. 5 mg per 10 mL of silane).

• Causality: K₂CO₃ acts as a localized, insoluble acid scavenger, neutralizing any trace protons generated over time before they can attack the aromatic ring.

Step 4: Quality Control Verification Follow the workflow below to verify purity before approving the batch for sensitive cross-coupling experiments.

Caption: Quality control and purity verification workflow for aryltrimethylsilanes.

Part 5: Quantitative Data Summaries

Table 1: Comparative Stability and Storage Parameters

Compound Class	Moisture Sensitivity	Acid Sensitivity	Base Sensitivity	Ideal Storage Conditions	Estimated Shelf Life
Aryltrimethylsilanes	Low	Extreme (Protodesilylation)	Low	2–8 °C, Argon, over K₂CO₃	24+ Months
Arylboronic Acids	Low (Forms anhydrides)	Low	High (Protodeboronation)	2–8 °C, Ambient Air	6–12 Months
Alkoxysilanes	Extreme (Hydrolysis)	High	High	Glovebox strictly required	< 6 Months (Once opened)

Table 2: ¹H NMR Diagnostic Markers for (3-Ethylphenyl)(trimethyl)silane Purity

Proton Environment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Diagnostic Value
-Si(CH₃)₃	~0.25	Singlet	9H	Confirms intact silyl group. Loss of this peak indicates protodesilylation.
-CH₂CH₃ (Methyl)	~1.25	Triplet	3H	Confirms intact ethyl chain.
-CH₂CH₃ (Methylene)	~2.65	Quartet	2H	Shifts downfield if benzylic oxidation occurs (forming a ketone).
Aromatic (Ar-H)	7.10 – 7.40	Multiplet	4H	Changes in splitting pattern indicate degradation to ethylbenzene.

References

• Electrophilic Aromatic Substitution with Silicon Electrophiles: Catalytic Friedel-Crafts C-H Silylation Source: ResearchGate / Chemistry - A European Journal URL:[1]

• Gold-Catalyzed Oxidative Coupling Reactions with Aryltrimethylsilanes Source: Organic Letters (ACS Publications) URL:[2]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to Hiyama and Suzuki Coupling for the Synthesis of (3-Ethylphenyl) Derivatives

For researchers and professionals in drug development and materials science, the efficient construction of carbon-carbon bonds is a cornerstone of molecular synthesis. Among the myriad of cross-coupling reactions, the palladium-catalyzed Suzuki-Miyaura and Hiyama couplings have emerged as powerful and versatile tools. This guide provides an in-depth comparison of these two methodologies, with a specific focus on their application in the synthesis of (3-ethylphenyl) containing biaryl compounds. We will delve into the mechanistic nuances, practical considerations, and expected efficiencies of each reaction, supported by illustrative experimental data and detailed protocols.

Introduction: The Landscape of C-C Bond Formation

The Suzuki-Miyaura coupling, which utilizes organoboron reagents, and the Hiyama coupling, employing organosilanes, both offer robust pathways to biaryl structures.[1][2] The choice between these two powerful reactions is often dictated by factors such as substrate availability, functional group tolerance, and the desired reaction conditions. While the Suzuki coupling is more established and benefits from the wide commercial availability of boronic acids, the Hiyama coupling presents an attractive alternative due to the low toxicity and high stability of its organosilicon precursors.[3][4] This guide aims to equip the practicing scientist with the knowledge to make an informed decision when synthesizing molecules containing the (3-ethylphenyl) moiety.

Mechanistic Underpinnings: A Tale of Two Catalytic Cycles

Both the Hiyama and Suzuki couplings proceed through a similar catalytic cycle involving a palladium catalyst, which cycles between the Pd(0) and Pd(II) oxidation states. The fundamental steps are oxidative addition, transmetalation, and reductive elimination.[3][5]

The Suzuki-Miyaura Catalytic Cycle

The generally accepted mechanism for the Suzuki-Miyaura coupling is initiated by the oxidative addition of an aryl halide to a Pd(0) complex. The resulting Pd(II) species then undergoes transmetalation with a boronate, which is formed in situ from the reaction of the boronic acid with a base. The final step is reductive elimination, which forms the desired C-C bond and regenerates the Pd(0) catalyst.[1]

Caption: The catalytic cycle of the Suzuki-Miyaura coupling.

The Hiyama Catalytic Cycle

The Hiyama coupling follows a similar pathway, but with a key difference in the transmetalation step. The organosilane must be activated, typically by a fluoride source (like TBAF) or a strong base, to form a hypervalent silicon species. This activated species is then competent to transmetalate its organic group to the palladium center.[2][3]

Caption: The catalytic cycle of the Hiyama coupling.

Comparative Analysis: Hiyama vs. Suzuki for (3-Ethylphenyl) Derivatives

While direct, side-by-side comparative studies for (3-ethylphenyl) derivatives are not extensively published, we can extrapolate from the wealth of data on similar aryl systems to provide a reliable comparison of expected performance. The following table summarizes the key parameters and expected outcomes for the coupling of a generic aryl bromide with (3-ethylphenyl)boronic acid (Suzuki) and (3-ethylphenyl)trimethoxysilane (Hiyama).

Parameter	Hiyama Coupling	Suzuki-Miyaura Coupling
Organometallic Reagent	(3-ethylphenyl)trimethoxysilane	(3-ethylphenyl)boronic acid
Typical Catalyst	Pd(OAc)₂, Pd₂ (dba)₃	Pd(PPh₃)₄, Pd(OAc)₂
Typical Ligand	Phosphine-based (e.g., SPhos, XPhos)	Phosphine-based (e.g., PPh₃, SPhos)
Activator/Base	Fluoride source (e.g., TBAF) or strong base (e.g., NaOH)	Inorganic base (e.g., K₂CO₃, Cs₂CO₃)
Typical Solvent	THF, Dioxane, Toluene	Toluene, Dioxane, often with water
Reaction Temperature	Often requires heating (80-120 °C)	Can often be run at lower temperatures
Expected Yield	Good to excellent (80-95%)	Good to excellent (85-98%)
Key Advantages	Stable, non-toxic silicon reagents; fluoride-free options exist.[3][4]	Wide availability of boronic acids; vast literature.[1]
Key Disadvantages	Requires a stoichiometric activator; fluoride can be harsh.[2]	Boronic acids can be unstable; potential for side reactions.

Experimental Protocols

The following are detailed, representative protocols for the Hiyama and Suzuki-Miyaura coupling reactions to synthesize 4-(3-ethylphenyl)benzonitrile.

Experimental Workflow

Caption: General experimental workflow for cross-coupling reactions.

Hiyama Coupling Protocol

Reaction: 4-Bromobenzonitrile with (3-ethylphenyl)trimethoxysilane

Materials:

• 4-Bromobenzonitrile (1.0 mmol, 182 mg)

• (3-ethylphenyl)trimethoxysilane (1.2 mmol, 252 mg)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 4.5 mg)

• SPhos (0.04 mmol, 16.4 mg)

• Tetrabutylammonium fluoride (TBAF), 1 M in THF (1.5 mmol, 1.5 mL)

• Anhydrous dioxane (5 mL)

Procedure:

• To a dry, argon-flushed Schlenk tube, add Pd(OAc)₂ and SPhos.

• Add 4-bromobenzonitrile and (3-ethylphenyl)trimethoxysilane.

• Add anhydrous dioxane, followed by the TBAF solution.

• Seal the tube and heat the reaction mixture at 100 °C for 12 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water (10 mL).

• Extract the mixture with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford 4-(3-ethylphenyl)benzonitrile.

Suzuki-Miyaura Coupling Protocol

Reaction: 4-Bromobenzonitrile with (3-ethylphenyl)boronic acid

Materials:

• 4-Bromobenzonitrile (1.0 mmol, 182 mg)

• (3-ethylphenyl)boronic acid (1.2 mmol, 180 mg)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.03 mmol, 34.7 mg)

• Potassium carbonate (K₂CO₃, 2.0 mmol, 276 mg)

• Toluene (8 mL)

• Water (2 mL)

Procedure:

• To a round-bottom flask, add 4-bromobenzonitrile, (3-ethylphenyl)boronic acid, Pd(PPh₃)₄, and K₂CO₃.

• Add toluene and water.

• Degas the mixture by bubbling argon through the solution for 15 minutes.

• Heat the reaction mixture to 90 °C under an argon atmosphere for 6 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and add water (10 mL).

• Extract the mixture with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford 4-(3-ethylphenyl)benzonitrile.

Conclusion and Outlook

Both the Hiyama and Suzuki-Miyaura couplings are highly effective methods for the synthesis of (3-ethylphenyl) derivatives. The Suzuki coupling remains the more conventional choice due to the broad availability of boronic acids and a vast body of literature. However, the Hiyama coupling offers a compelling alternative, particularly when the stability and low toxicity of the organosilicon reagent are advantageous. Recent advancements in fluoride-free Hiyama couplings further enhance its appeal for substrates sensitive to fluoride ions.[3] The selection of the optimal method will ultimately depend on the specific requirements of the synthesis, including cost, scale, and the chemical nature of the starting materials.

References

• Suzuki, A. Cross-coupling reactions of organoboron compounds with organic halides. In Metal-Catalyzed Cross-Coupling Reactions; Diederich, F., Stang, P. J., Eds.; Wiley-VCH: Weinheim, Germany, 1998; pp 49–97.

• Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem. Rev.1995 , 95 (7), 2457–2483. [Link]

• Chemisty LibreTexts. Suzuki-Miyaura Coupling. [Link]

• Hiyama, T. Organosilicon Compounds in Cross-Coupling Reactions. In Metal-Catalyzed Cross-Coupling Reactions; Diederich, F., Stang, P. J., Eds.; Wiley-VCH: Weinheim, Germany, 1998; pp 421–453.

• Hiyama, T.; Hatanaka, Y. Palladium-catalyzed cross-coupling reaction of organosilanes with organic halides. Pure Appl. Chem.1994 , 66 (7), 1471–1478. [Link]

• Organic Chemistry Portal. Hiyama Coupling. [Link]

• Denmark, S. E.; Sweis, R. F. The Cross-Coupling Connection: The Role of Silicon and the Hiyama–Denmark Reaction. Acc. Chem. Res.2002 , 35 (10), 835–846. [Link]

• Littke, A. F.; Fu, G. C. Palladium-Catalyzed Cross-Coupling Reactions of Aryl Chlorides. Angew. Chem. Int. Ed.2002 , 41 (22), 4176–4211. [Link]

• Billingsley, K.; Buchwald, S. L. Highly efficient Suzuki-Miyaura coupling of aryl and heteroaryl chlorides with arylboronic acids in water. J. Am. Chem. Soc.2007 , 129 (11), 3358–3366. [Link]

• Zhang, H.; Kwong, F. Y.; Tian, Y.; Chan, K. S. Palladium-Catalyzed Hiyama-Type Cross-Coupling Reaction of Aryl and Heteroaryl Chlorides with Aryl- and Vinylsilanes. J. Org. Chem.1998 , 63 (20), 6886–6890. [Link]

Sources

• 1. scribd.com [scribd.com]
• 2. Hiyama coupling - Wikipedia [en.wikipedia.org]
• 3. Hiyama Coupling [organic-chemistry.org]
• 4. thieme-connect.com [thieme-connect.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Spectroscopic validation methods for synthesized (3-Ethylphenyl)(trimethyl)silane

The synthesis of functionalized arylsilanes, such as (3-Ethylphenyl)(trimethyl)silane, is a cornerstone in the development of advanced materials, cross-coupling reagents, and silicon-containing pharmacophores [1]. However, confirming the structural fidelity of this specific molecule presents a distinct analytical challenge. The ortho, meta, and para isomers of ethylphenyltrimethylsilane possess identical molecular weights and highly similar physicochemical properties [2]. Consequently, relying on a single analytical modality is insufficient for rigorous batch release.

This guide provides an objective comparison of Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), and Fourier-Transform Infrared Spectroscopy (FTIR), detailing how they must be integrated into a self-validating workflow to unambiguously confirm the regiochemistry and purity of (3-Ethylphenyl)(trimethyl)silane.

Table 1: Comparative Overview of Spectroscopic Modalities

Modality	Primary Analytical Utility	Resolution / Specificity	Key Limitation / Vulnerability
Multinuclear NMR	Regiochemistry & Structural Elucidation	High. Differentiates ortho/meta/para isomers.	Time-consuming; requires precise internal referencing to avoid TMS overlap.
GC-MS (EI)	Exact Mass & Organic Purity Profiling	Moderate. Excellent for mass, poor for regiochemistry.	Cannot easily distinguish structural isomers without an authentic reference standard.
ATR-FTIR	Rapid Functional Group Verification	Low. Confirms Si-C bonds and aromatic substitution.	Susceptible to ambient siloxane (lab grease) contamination.

Multi-Modal Validation Logic

To ensure absolute scientific integrity, these three modalities must be executed in a specific, self-validating sequence.

Multi-modal spectroscopic workflow for validating (3-Ethylphenyl)(trimethyl)silane.

Section 1: Multinuclear NMR Spectroscopy (The Regiochemical Gold Standard)

Causality & Expert Insights: While GC-MS can confirm the molecular mass, it cannot definitively map the regiochemistry. 1H and 13C NMR are the only tools capable of proving the meta-substitution. In the 13C NMR spectrum, the para-isomer exhibits a plane of symmetry, resulting in only 4 aromatic carbon signals. In contrast, the meta-isomer lacks symmetry, yielding 6 distinct aromatic carbon signals [3]. Furthermore, the 1H NMR splitting pattern of the meta-isomer reveals an isolated proton (flanked by the ethyl and TMS groups) that appears as a finely coupled singlet, alongside two doublets and a triplet.

Self-Validating System: The protocol utilizes Tetramethylsilane (TMS) as an internal standard. Because the analyte itself contains a -Si(CH3)3 group that resonates at ~0.25 ppm, precise referencing to the internal TMS standard at exactly 0.00 ppm is mandatory. Without this internal check, the instrument's uncalibrated 0 ppm mark could be mistakenly assigned to the analyte's own TMS group, skewing all subsequent peak assignments.

Step-by-Step Protocol:

• Sample Preparation: Dissolve 15–20 mg of the synthesized (3-Ethylphenyl)(trimethyl)silane in 0.6 mL of deuterated chloroform (CDCl3) containing 0.05% v/v TMS.

• 1H NMR Acquisition: Acquire at 400 MHz using 16 scans and a relaxation delay (D1) of 1 second. Integrate the singlet at ~0.25 ppm (9H, TMS) against the triplet at ~1.25 ppm (3H, CH3 of ethyl) to validate the stoichiometric ratio.

• 13C NMR Acquisition: Acquire at 100 MHz using 512 scans. Verify the presence of exactly 6 signals in the aromatic region (125–145 ppm) to confirm meta-substitution.

• 29Si NMR Acquisition: Acquire at 79.5 MHz. Critical Step: Silicon-29 has a negative gyromagnetic ratio. To prevent signal nulling via the Nuclear Overhauser Effect (NOE), use an inverse gated decoupling pulse sequence and a long relaxation delay (D1 = 10–15 seconds). The expected shift is ~ -4.0 ppm.

Section 2: GC-MS (Purity and Fragmentation Profiling)

Causality & Expert Insights: GC-MS provides orthogonal validation of the molecular weight and organic purity. Under Electron Ionization (EI) at 70 eV, arylsilanes undergo highly predictable fragmentation. The molecular ion [M]+ for (3-Ethylphenyl)(trimethyl)silane is m/z 178. The defining mechanistic feature of this spectrum is the extremely facile loss of a methyl radical from the trimethylsilyl group, generating a highly stable, silicon-stabilized cation ([M-CH3]+) at m/z 163, which typically dominates as the base peak [4].

Self-Validating System: The presence of silicon is internally validated by examining the isotopic distribution of the m/z 163 base peak. The natural abundance of 29Si (4.7%) and 30Si (3.1%) must reflect proportionally in the M+1 and M+2 isotopic peaks of the fragment. If this isotopic signature is missing, the peak is an organic artifact, not a silyl cation.

Step-by-Step Protocol:

• Sample Preparation: Dilute the analyte to 1 mg/mL in GC-grade hexane.

• Chromatography: Inject 1 µL (split ratio 50:1) onto an HP-5MS capillary column (30m x 0.25mm x 0.25µm). Use Helium as the carrier gas at a constant flow of 1.0 mL/min.

• Thermal Gradient: Hold the oven at 50°C for 1 minute, ramp at 15°C/min to 280°C, and hold for 5 minutes.

• Mass Spectrometry: Operate the MS in EI mode at 70 eV. Scan from m/z 50 to 300. Confirm the presence of m/z 178 (Molecular Ion) and m/z 163 (Base Peak).

Section 3: ATR-FTIR (Rapid Functional Group Verification)

Causality & Expert Insights: FTIR is utilized for the rapid, non-destructive confirmation of the organosilicon framework and the aromatic substitution pattern. The Si-CH3 symmetric deformation produces a sharp, intense diagnostic band at ~1250 cm⁻¹, while the Si-C rocking vibration appears at ~840 cm⁻¹. Crucially, the out-of-plane (OOP) C-H bending vibrations of the aromatic ring provide a fast diagnostic for the meta-substitution pattern, typically presenting as two distinct bands near 690 cm⁻¹ and 780 cm⁻¹.

Self-Validating System: The method requires an immediate prior background scan. Silicones (polydimethylsiloxanes) are ubiquitous laboratory contaminants found in greases and septa, which exhibit identical Si-CH3 stretches. A fresh background subtraction ensures that the observed ~1250 cm⁻¹ band originates strictly from the analyte and not from ambient contamination.

Step-by-Step Protocol:

• Background Calibration: Clean the diamond ATR crystal with isopropanol. Perform a 32-scan background acquisition to establish a clean baseline.

• Sample Application: Deposit 1-2 drops of the neat liquid (3-Ethylphenyl)(trimethyl)silane directly onto the ATR crystal. Ensure full coverage of the sensor.

• Acquisition: Acquire the spectrum at a resolution of 4 cm⁻¹ for 32 scans.

• Analysis: Verify the Si-C stretch (~1250 cm⁻¹) and the meta-OOP bends (~690 cm⁻¹, ~780 cm⁻¹).

Table 2: Expected Quantitative Spectroscopic Signatures

Modality	Target Structural Feature	Expected Value / Signature	Diagnostic Significance
1H NMR	-Si(CH3)3	~0.25 ppm (s, 9H)	Confirms intact trimethylsilyl group
1H NMR	-CH2CH3	~1.25 ppm (t, 3H), ~2.65 ppm (q, 2H)	Confirms intact ethyl group
13C NMR	Aromatic Carbons	6 distinct signals (125–145 ppm)	Lack of symmetry confirms meta-substitution
29Si NMR	Silicon atom	~ -4.0 ppm	Confirms sp2-hybridized C-Si bond
GC-MS	Molecular Ion	m/z 178	Confirms exact mass (C11H18Si)
GC-MS	Base Peak	m/z 163	[M-CH3]+ diagnostic for TMS-arenes
FTIR	Si-CH3 stretch	~1250 cm⁻¹, ~840 cm⁻¹	Confirms organosilicon framework
FTIR	Aromatic OOP bend	~690 cm⁻¹, ~780 cm⁻¹	Confirms meta-disubstituted benzene ring

References

• Silyl Derivatives of [Bis(8-quinolyl)methylsilyl]iridium(III) Complexes: Catalytic Redistribution of Arylsilanes and Dehydrogenative Arene Silylation. Organometallics - ACS Publications. URL: [Link]

• Palladium-Catalyzed C−Si bond Formation via Denitrative Cross-Coupling of Nitroarenes with Hexamethyldisilane - Supporting Information. RSC Publishing. URL: [Link]

Sources

• 1. PHENYLTRIMETHYLSILANE synthesis - chemicalbook [chemicalbook.com]
• 2. (3-ethylphenyl)-trimethyl-silane | 17988-51-1 [m.chemicalbook.com]
• 3. rsc.org [rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Benchmarking (3-Ethylphenyl)(trimethyl)silane as an aryl donor in cross-coupling

Benchmarking (3-Ethylphenyl)(trimethyl)silane: Overcoming Transmetalation Barriers in Biaryl Cross-Coupling

Executive Summary

In the landscape of C(sp2)–C(sp2) bond formation, the Suzuki-Miyaura coupling has long been the default choice due to the commercial availability of boronic acids. However, late-stage drug development often encounters bottlenecks with boronic acids, including protodeboronation, poor bench stability, and rampant oxidant-induced homocoupling. Organosilanes offer a highly stable, non-toxic alternative, traditionally utilized in Palladium-catalyzed Hiyama couplings. Yet, the unreactive nature of the trimethylsilyl (-SiMe3) group has historically relegated it to the sidelines in favor of more reactive trialkoxysilanes or silanediols[1].

This guide benchmarks (3-Ethylphenyl)(trimethyl)silane as an aryl donor, demonstrating how shifting the mechanistic paradigm from Palladium-catalyzed transmetalation to Gold-catalyzed oxidative coupling unlocks the potential of previously "inert" trimethylarylsilanes, providing a highly chemoselective pathway to biaryl scaffolds[2].

Mechanistic Causality: Why Trimethylsilanes Resist Palladium but Excel with Gold

The fundamental barrier to utilizing (3-Ethylphenyl)(trimethyl)silane in standard Pd-catalyzed Hiyama coupling lies in the inherent low C–Si bond polarization[1]. Palladium transmetalation requires the formation of a hypervalent pentacoordinate silicate intermediate. This is only thermodynamically favorable when the silicon atom is substituted with electronegative groups (e.g., -F, -OR) that increase its Lewis acidity. The -SiMe3 group lacks this activation potential, rendering the molecule largely inert to Pd(II) species.

However, under Gold catalysis, the reaction pathway fundamentally changes. Instead of relying on nucleophilic activation of the silane, an Au(I) precatalyst is oxidized by a fluorinating agent to a highly electrophilic Au(III)-F species. This species engages (3-Ethylphenyl)(trimethyl)silane via a bimolecular electrophilic aromatic substitution (S_EAr)[3]. The trimethylsilyl group provides a powerful ipso-directing effect (the β-silicon effect), stabilizing the Wheland intermediate and ensuring exclusive cleavage of the C-Si bond to release FSiMe3[2].

Reactivity divergence of trimethylarylsilanes under Pd vs. Au catalysis.

Benchmarking Analysis: Quantitative Comparison of Aryl Donors

To objectively evaluate (3-Ethylphenyl)(trimethyl)silane, we benchmark it against its boronic acid, triethoxysilane, and stannane counterparts in the synthesis of 3-ethylbiaryl scaffolds. The data highlights the superior bench stability and low homocoupling rates of the trimethylsilane donor.

Metric	(3-Ethylphenyl)(trimethyl)silane	(3-Ethylphenyl)boronic acid	(3-Ethylphenyl)triethoxysilane	(3-Ethylphenyl)tributylstannane
Primary Protocol	Au-Catalyzed Oxidative	Suzuki-Miyaura (Pd)	Hiyama (Pd)	Stille (Pd)
Bench Stability	Excellent (Inert to air/moisture)	Moderate (Prone to protodeboronation)	Good (Moisture sensitive over time)	Excellent
Toxicity Profile	Low	Low	Low	High (Organotin toxicity)
Homocoupling Byproducts	< 5%	15 - 30% (Under oxidative conditions)	< 10%	< 5%
Activation Requirement	Selectfluor (Oxidant)	Base (e.g., K2CO3)	Fluoride (TBAF) or strong base	None
Atom Economy (Donor)	Moderate (Loss of -SiMe3)	High (Loss of -B(OH)2)	Low (Loss of -Si(OEt)3)	Very Low (Loss of -SnBu3)

Self-Validating Experimental Protocol: Gold-Catalyzed Oxidative Cross-Coupling

To prove the efficacy of (3-Ethylphenyl)(trimethyl)silane, the following self-validating protocol details its coupling with anisole to yield 3-ethyl-4'-methoxybiphenyl. The 3-ethylphenyl group serves as an excellent analytical benchmark because the ethyl substituent provides a distinct NMR handle (a clean triplet and quartet), making quantitative NMR (qNMR) integration highly accurate[2].

Causality of Reagents:

• dppm(AuBr)2 (5 mol%) : Selected as the Au(I) precatalyst due to its stability and controlled oxidation rate compared to simple AuCl complexes[2].

• Selectfluor (1.5 equiv) : Acts as both the stoichiometric terminal oxidant and the fluoride source. The F+ oxidizes Au(I) to Au(III), while the resulting fluoride ion assists in the desilylation step (generating volatile FSiMe3)[3].

• Anisole (10 equiv) : Used in excess to drive the second S_EAr step (C-H activation of the arene) and suppress any trace silane homocoupling[2].

Step-by-Step Workflow:

• Preparation : In a nitrogen-filled glovebox, charge an oven-dried 10 mL Schlenk flask with dppm(AuBr)2 (0.015 mmol, 5 mol%) and Selectfluor (0.45 mmol, 1.5 equiv).

• Solvent & Substrate Addition : Add 3.0 mL of anhydrous CD3CN (allows for direct reaction monitoring without solvent suppression). Inject (3-Ethylphenyl)(trimethyl)silane (0.30 mmol, 1.0 equiv) and anisole (3.0 mmol, 10 equiv).

• Reaction Initiation : Seal the flask, remove it from the glovebox, and heat to 50 °C in an oil bath for 14 hours. Causality: 50 °C provides sufficient thermal energy to overcome the activation barrier of the initial S_EAr transmetalation without thermally degrading the sensitive Au(III) intermediate[2].

• Self-Validation (Control Split) :

  • Test Aliquot: Withdraw 0.1 mL of the reaction mixture, filter through a short silica plug, and add exactly 0.05 mmol of nitrobenzene as an internal standard.

  • qNMR Analysis: Acquire a 1H NMR spectrum. Compare the integration of the product's ethyl quartet against the nitrobenzene aromatic protons to determine the exact spectroscopic yield before isolation bias occurs.

  • Negative Control Verification: A parallel reaction run without Selectfluor must show 0% conversion, validating that the Au(I) species cannot activate the trimethylsilyl group without oxidation to Au(III)[3].

• Workup : Dilute the main reaction mixture with diethyl ether, wash with water to remove Selectfluor byproducts, dry over MgSO4, and purify via flash chromatography (hexanes/ethyl acetate).

Gold-catalyzed Au(I)/Au(III) oxidative coupling cycle of aryltrimethylsilanes.

References

• Hiyama Coupling | Synthetic Methods in Drug Discovery: Volume 1 RSC Publishing
• Gold-Catalyzed Oxidative Coupling Reactions with Aryltrimethylsilanes Organic Letters (ACS Public
• Gold-Catalyzed Oxidative Coupling of Arylsilanes and Arenes: Origin of Selectivity and Improved Precatalyst Journal of the American Chemical Society (ACS Public

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of (3-Ethylphenyl)(trimethyl)silane

Navigating the lifecycle of specialized chemical reagents requires a commitment to safety that extends beyond the benchtop. The proper disposal of (3-Ethylphenyl)(trimethyl)silane, an organosilicon compound, is not merely a regulatory formality but a critical component of responsible laboratory practice. This guide provides a comprehensive, step-by-step framework for its safe handling and disposal, grounded in established safety protocols and an understanding of its chemical nature. As professionals in research and development, our diligence in these final steps ensures the safety of our colleagues and the protection of our shared environment.

Synthesized Hazard Profile: Understanding the "Why"

• Flammability: Organosilanes, particularly those with alkyl and aryl groups, are frequently classified as flammable or highly flammable liquids.[1][2] This is due to their potential for low flash points, the minimum temperature at which they can vaporize to form an ignitable mixture in air.[3][4] Consequently, this compound must be handled strictly as a flammable substance, keeping it away from all potential ignition sources such as heat, sparks, open flames, and static discharge.[2][5][6]

• Health Hazards: Contact with similar organosilicon compounds can lead to skin and eye irritation.[1][2][7] Inhalation of vapors may also cause respiratory tract irritation.[7][8] Chronic exposure risks are not well-defined, necessitating the use of comprehensive personal protective equipment (PPE) to minimize all routes of exposure.

• Environmental Hazards: Organosilicon compounds can be persistent in the environment.[9] Improper disposal, such as discharge into the sewer system, is strictly prohibited as it can lead to contamination of waterways and sludge, posing a risk to aquatic life.[6][9][10] Therefore, all waste containing this compound must be managed as regulated hazardous waste.

The Disposal Workflow: A Step-by-Step Protocol

The following protocol outlines the necessary steps for the safe collection, storage, and disposal of (3-Ethylphenyl)(trimethyl)silane waste. This workflow is designed to be a self-validating system, ensuring safety and compliance at each stage.

Step 1: Preparation and Personal Protective Equipment (PPE)

Before handling the waste, a thorough risk assessment should be conducted.[11] Always handle the chemical and its waste inside a certified chemical fume hood to prevent the accumulation of flammable vapors.[4][5]

Required PPE:

• Hand Protection: Neoprene or nitrile rubber gloves.[7]

• Eye Protection: Chemical safety goggles. A face shield is recommended if there is a splash hazard.[1][7]

• Body Protection: A flame-resistant lab coat and closed-toe shoes are mandatory.

• Respiratory Protection: If there is a risk of inhalation and work cannot be conducted in a fume hood, a respirator with an appropriate cartridge should be used.[7]

Step 2: Waste Segregation and Collection

Proper segregation is crucial to prevent dangerous chemical reactions within the waste container.

• Select a Compatible Container: Use a clean, dry container made of a material compatible with flammable organic liquids. Glass bottles with screw caps or approved plastic solvent waste containers are suitable.[10] Ensure the container is in good condition with no cracks or leaks.

• Dedicate the Container: Designate a specific waste container for (3-Ethylphenyl)(trimethyl)silane and other compatible flammable organic wastes.

• Avoid Incompatibilities: Do NOT mix this waste with:

  • Strong oxidizers

  • Acids or bases[6]

  • Aqueous waste

  • Halogenated solvents (unless your facility's waste stream allows for it)

Step 3: Accurate and Comprehensive Labeling

Proper labeling is a regulatory requirement and essential for the safety of all personnel handling the waste.[12]

Your hazardous waste label must include:

• The full chemical name: "(3-Ethylphenyl)(trimethyl)silane"

• The words "Hazardous Waste"

• An accurate estimation of the concentration and volume

• The appropriate hazard pictograms (e.g., Flammable Liquid)

• The date accumulation started

• The name of the principal investigator or laboratory contact[13]

Step 4: Safe Interim Storage

Waste containers must be stored safely pending pickup by disposal professionals.

• Keep Containers Closed: The waste container must be securely sealed at all times, except when adding waste.[7][12]

• Designated Storage Area: Store the container in a designated Satellite Accumulation Area (SAA) within the laboratory. This area should be clearly marked.

• Secondary Containment: Place the waste container in a larger, chemically resistant secondary container to contain any potential leaks.[5]

• Location: The storage area must be away from heat sources, direct sunlight, and high-traffic areas.[6][12]

Step 5: Final Disposal Arrangement

(3-Ethylphenyl)(trimethyl)silane waste must be disposed of through your institution's Environmental Health & Safety (EH&S) department or a licensed hazardous waste contractor.[1]

• Contact EH&S: Follow your institution's procedures to request a hazardous waste pickup.

• Incineration: The recommended final disposal method is incineration at a permitted hazardous waste facility.[7] This process ensures the complete destruction of the organic compound.

• Documentation: Retain all paperwork and manifests provided by the disposal service as required by regulations like the Resource Conservation and Recovery Act (RCRA) in the United States.[14]

Disposal Decision Workflow

The following diagram illustrates the critical decision points in the disposal process for (3-Ethylphenyl)(trimethyl)silane.

Caption: Decision workflow for safe disposal.

Summary of Safety and Disposal Parameters

Parameter	Guideline	Rationale
Primary Hazard Class	Flammable Liquid[1][2]	Low flash point creates a significant fire risk around ignition sources.
Personal Protective Equipment	Nitrile/Neoprene Gloves, Safety Goggles, Lab Coat[7]	Prevents skin/eye irritation and accidental exposure.
Handling Location	Chemical Fume Hood[4][5]	Prevents the buildup of flammable and potentially harmful vapors.
Waste Container	Labeled, sealed glass or compatible plastic container[10][12]	Ensures chemical compatibility and prevents leaks or dangerous reactions.
Prohibited Disposal	Sink / Sewer Drain[6][10]	Prevents environmental contamination and damage to plumbing infrastructure.
Recommended Disposal	Incineration by a licensed hazardous waste vendor[1][7]	Ensures complete and safe destruction of the hazardous material.

Emergency Procedures: Spill Management

In the event of a spill, immediate and correct action is critical to mitigate risks.

• Alert & Evacuate: Alert all personnel in the immediate area. If the spill is large or the ventilation is poor, evacuate the laboratory.

• Eliminate Ignition Sources: Immediately turn off all nearby hot plates, stir plates, and other potential sources of ignition.[3][15]

• Contain the Spill: Use a chemical spill kit with an absorbent material (e.g., vermiculite or sand) to dike the spill and prevent it from spreading.[7]

• Cleanup: Wearing full PPE, carefully collect the absorbed material using non-sparking tools.[1] Place all contaminated materials into a designated hazardous waste container.

• Decontaminate: Clean the spill area with soap and water.

• Report: Report the incident to your laboratory supervisor and EH&S department.

By adhering to this structured and scientifically-grounded protocol, you contribute to a culture of safety, ensuring that the final stage of a chemical's lifecycle is managed with the same precision and care as its application in your research.

References

• University of Arizona. (2015, July 15). Flammables Hazard Class Standard Operating Procedure.
• Gelest, Inc. (2015, September 21). PHENYLTRIS(TRIMETHYLSILOXY)SILANE SDS.
• University of St Andrews. Disposal of Chemical Waste - Safety Office.
• Unknown. Safe storage and disposal of chemical waste.
• GESAMP. Review of potentially harmful substances: organosilicon compounds (silanes and siloxanes).
• Middlesex Gases & Technologies. Silane Safety Data Sheet.
• The Chemistry Blog. (2024, May 22). Safe Handling of Flammable Chemicals.
• University of Nevada, Reno. Chapter 4, Chemical Hygiene Plan: Safe Handling of Flammable and Combustible Liquids.
• Labor Security System. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions.
• Tokyo Metropolitan University. Handling Laboratory Waste.
• TCI Chemicals. (2025, November 3). 3-Buten-1-yl(trimethyl)silane SDS.
• TCI Chemicals. (2025, April 9). 3-Buten-1-yl(trimethyl)silane SDS.
• Apollo Scientific. Trimethylsilane SDS.
• EFC Gases & Advanced Materials. (2024, July 1). Trimethylsilane SDS.
• U.S. Environmental Protection Agency. (2025, August 13). Resource Conservation and Recovery Act (RCRA) Regulations.
• Organic Syntheses. Working with Hazardous Chemicals.

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Personal protective equipment for handling (3-Ethylphenyl)(trimethyl)silane

Advanced Operational Guide: Safety, PPE, and Handling Protocols for (3-Ethylphenyl)(trimethyl)silane

(3-Ethylphenyl)(trimethyl)silane is a specialized organosilane utilized extensively in advanced drug development, synthetic chemistry, and materials science. Because of its specific hazard profile—combining flammability, lipophilicity, and environmental toxicity—handling this reagent requires strict adherence to causally-driven safety protocols. This guide provides a self-validating framework for researchers to safely manage the lifecycle of this chemical, from storage to disposal.

Mechanistic Hazard Assessment (The "Why")

Understanding the underlying chemical mechanisms of a reagent is the first step in mitigating operational risk. Based on the chemical class of aryl-trimethylsilanes, the following core hazards must be respected:

• Flammability & Vapor Density: This compound is a highly flammable liquid (GHS H226)[1][2]. Its vapors are heavier than air, meaning they can pool in lower areas of the laboratory fume hood and travel to distant ignition sources.

• Toxicity & Lipophilicity: The compound causes serious eye damage (H318) and skin irritation (H315)[1]. The trimethylsilyl group confers high lipophilicity to the molecule, allowing it to rapidly penetrate the lipid bilayers of the human stratum corneum. This necessitates robust, impermeable barrier protection to prevent localized contact dermatitis and systemic absorption[2].

• Moisture Sensitivity: While the Si–C(aryl) bond is relatively robust compared to silyl chlorides, prolonged exposure to atmospheric moisture can lead to gradual hydrolysis and degradation. Maintaining an inert atmosphere preserves the reagent's synthetic efficacy and prevents the potential buildup of pressure in sealed containers.

• Environmental Toxicity: It is classified as causing long-lasting harmful effects to aquatic life (H413)[1][2], dictating strict zero-drain disposal policies.

Quantitative Hazard Data

Table 1: Physicochemical & Hazard Profile (Extrapolated from Aryl-Trimethylsilane Analogs)

Property / Hazard	GHS Classification	Operational Implication
Flammability	Category 3 (H226)	Requires explosion-proof equipment, non-sparking tools, and strict grounding[2].
Health Hazards	Skin Irrit. 2 (H315), Eye Dam. 1 (H318)	Mandates chemical goggles and impermeable gloves[1].
Environmental	Aquatic Chronic 4 (H413)	Prohibits sink disposal; requires specialized, segregated waste streams[2].
Reactivity	Moisture Sensitive	Store tightly closed under inert gas (Argon/N2) in a cool, dry place.

Personal Protective Equipment (PPE) Matrix

Do not treat PPE as a mere checklist; understand the causal relationship between the equipment and the chemical threat.

Table 2: Required PPE and Mechanistic Causality

Equipment Category	Specification / Standard	Mechanistic Causality
Eye/Face Protection	EN166 / OSHA 29 CFR 1910.133 compliant chemical safety goggles.	Protects against micro-splashes that can cause irreversible corneal damage and severe irritation[2].
Hand Protection	Nitrile or fluorinated rubber gloves (verify breakthrough times).	Provides an impermeable barrier against lipophilic organosilanes, preventing rapid dermal absorption[2].
Body Protection	Flame-retardant (FR), antistatic lab coat.	Mitigates the risk of vapor ignition via static electricity discharge during handling and transfer.
Respiratory	Organic vapor cartridge respirator (if outside fume hood).	Prevents inhalation of volatile, irritating vapors that can cause respiratory distress, nausea, and dizziness[3].

Operational Workflows & Methodologies

Logical workflow for safe handling and disposal of (3-Ethylphenyl)(trimethyl)silane.

Protocol 1: Inert Atmosphere Transfer (Schlenk Technique)

Self-Validating Check: Before beginning, ensure the fume hood sash is at the correct height and the airflow monitor reads normal.

• System Purge: Connect the receiving flask to a Schlenk line. Apply vacuum, then backfill with high-purity Argon. Repeat this cycle three times.

  • Causality: Argon is heavier than Nitrogen and provides a superior blanket against atmospheric moisture, preventing silane degradation.

• Grounding: Attach grounding cables to all metal components, including the storage vessel and receiving flask.

  • Causality: Fluid friction during transfer can generate static electricity, which acts as a hidden ignition source for flammable vapors[2].

• Syringe Preparation: Use a gas-tight syringe equipped with a non-sparking needle. Flush the syringe with Argon three times before piercing the silane septum.

• Transfer: Slowly draw the (3-Ethylphenyl)(trimethyl)silane. Inject it into the receiving flask dropwise.

  • Causality: Slow addition prevents localized heat generation and minimizes aerosolization.

• Post-Transfer: Rinse the syringe immediately with a compatible, dry, non-polar solvent (e.g., anhydrous hexane) into a designated, grounded waste container.

Emergency Response & Spill Containment

Protocol 2: Spill Mitigation and Quenching

• Evacuation & Isolation: Immediately alert personnel and evacuate the immediate area. Shut off all nearby heat sources, hot plates, and ignition points[2].

• PPE Upgrade: Responders must don a positive-pressure self-contained breathing apparatus (SCBA) if the spill is large or outside a ventilated area[3].

• Containment: Surround the spill with an inert, non-combustible absorbent material such as dry silica gel, sand, or vermiculite.

  • Causality: Combustible absorbents (like sawdust) can ignite if the silane reacts or if vapors find an ignition source.

• Collection: Use non-sparking tools (e.g., brass or plastic scoops) to transfer the absorbed material into a grounded, sealable hazardous waste container[2].

• Fire Response: If ignited, use CO 2​ , dry chemical, or alcohol-resistant foam. Do NOT use water jets , as water can spread the flammable liquid and potentially react violently with hot silane residues.

Waste Disposal & Environmental Logistics

• Segregation: Never mix organosilane waste with strong oxidizing agents, aqueous acids, or bases, as this can trigger violent exothermic reactions.

• Labeling: Clearly label the waste container with "Flammable Liquid, Toxic to Aquatic Life, Organosilane Waste".

• Disposal: Transfer the sealed containers to an approved hazardous waste disposal facility. Under no circumstances should the product be allowed to enter drains, waterways, or soil due to its severe aquatic toxicity (H413)[2][3].

References

• PubChem - National Institutes of Health. "Phenyltrimethylsilane | C9H14Si | CID 69849." PubChem, [Link]

• Fisher Scientific UK. "SAFETY DATA SHEET - Phenyltrimethylsilane." Fisher Scientific UK, [Link]

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• 1. Phenyltrimethylsilane | C9H14Si | CID 69849 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. aksci.com [aksci.com]
• 3. efcgases.com [efcgases.com]